1,7-Dihydroxy-2,3-Methylenedioxyxanthone

Core Science & Biosynthesis

Unveiling the Botanical Origins of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of the bioactive xanthone (B1684191), 1,7-dihydroxy-2,3-methylenedioxyxanthone (B1631061). This document details the primary plant species in which this compound is found, quantitative data on its abundance, a comprehensive experimental protocol for its isolation and quantification, and an overview of its biosynthetic origins.

Primary Natural Source: The Genus Polygala

The principal natural reservoir of 1,7-dihydroxy-2,3-methylenedioxyxanthone identified to date is the plant species Polygala cyparissias . This small herb, belonging to the Polygalaceae family, is predominantly found in Brazil, Argentina, and Uruguay[1]. Chemical investigations of P. cyparissias have led to the isolation and characterization of several xanthones, with 1,7-dihydroxy-2,3-methylenedioxyxanthone being a notable constituent[1][2].

More recently, this xanthone has also been isolated from the roots of Polygala azizsancarii , a species endemic to Türkiye, indicating that its distribution within the Polygala genus may be wider than initially reported.

Quantitative Analysis in Polygala cyparissias

High-Performance Liquid Chromatography (HPLC) has been employed to quantify the concentration of 1,7-dihydroxy-2,3-methylenedioxyxanthone (referred to as MDX in some literature) in various parts of Polygala cyparissias. The content of this xanthone varies depending on the part of the plant and the season of collection.

Plant Part	Collection Season	1,7-Dihydroxy-2,3-Methylenedioxyxanthone Content (mg/g of dry extract)
Whole Plant	Spring	5.4
Aerial Parts	Spring	3.8
Roots	Spring	2.1
Whole Plant	Autumn	1.2
Aerial Parts	Autumn	1.5
Roots	Autumn	0.0

This data is compiled from studies focused on the validation of HPLC methods for the determination of 1,7-dihydroxy-2,3-methylenedioxyxanthone in extracts of Polygala cyparissias.

Experimental Protocols

Preparative Isolation of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

This protocol is a composite methodology based on established techniques for the isolation of xanthones from Polygala species.

1. Plant Material Collection and Preparation:

• Collect fresh aerial parts of Polygala cyparissias.

• Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved.

• Grind the dried plant material into a fine powder using a mechanical grinder.

2. Extraction:

• Macerate the powdered plant material (e.g., 1 kg) with methanol (B129727) (e.g., 5 L) at room temperature for 72 hours, with occasional agitation.

• Filter the extract through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield the crude methanol extract.

3. Solvent Partitioning:

• Suspend the crude methanol extract in a mixture of methanol and water (9:1 v/v).

• Perform successive liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate (B1210297).

• Monitor the xanthone content in each fraction using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., chloroform:methanol, 95:5 v/v) and visualization under UV light (254 nm and 365 nm). The target compound is expected to be concentrated in the ethyl acetate fraction.

4. Chromatographic Purification:

• Subject the dried ethyl acetate fraction to column chromatography on silica (B1680970) gel (60-120 mesh).

• Elute the column with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity.

• Collect fractions and monitor by TLC. Combine fractions showing a prominent spot corresponding to the target compound.

• Further purify the combined fractions using column chromatography on Sephadex LH-20, eluting with methanol, to remove smaller and larger molecular weight impurities.

• For final purification, employ semi-preparative High-Performance Liquid Chromatography (HPLC) on a C18 column. A gradient elution with a mobile phase consisting of acetonitrile (B52724) and water (both containing 0.1% formic acid) is recommended.

5. Structure Elucidation:

• Confirm the identity and purity of the isolated 1,7-dihydroxy-2,3-methylenedioxyxanthone using spectroscopic techniques, including ¹H-NMR, ¹³C-NMR, and Mass Spectrometry (MS).

HPLC Quantification

This protocol outlines the analytical method for quantifying 1,7-dihydroxy-2,3-methylenedioxyxanthone in plant extracts.

1. Standard and Sample Preparation:

• Prepare a stock solution of purified 1,7-dihydroxy-2,3-methylenedioxyxanthone (standard) in methanol at a known concentration (e.g., 1 mg/mL).

• Prepare a series of calibration standards by diluting the stock solution.

• Accurately weigh the dry plant extract and dissolve it in methanol to a known concentration (e.g., 2 mg/mL).

• Filter all solutions through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (A) and water with 0.1% formic acid (B).

• Gradient Program: A typical gradient could be: 0-20 min, 20-80% A; 20-25 min, 80-100% A; 25-30 min, 100% A.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV detector at 254 nm.

• Column Temperature: 25°C.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of the standard against its concentration.

• Calculate the concentration of 1,7-dihydroxy-2,3-methylenedioxyxanthone in the plant extract by interpolating its peak area on the calibration curve.

Visualizations: Pathways and Workflows

Biosynthesis of the Xanthone Core

The biosynthesis of xanthones in plants is a complex process that involves the convergence of the shikimate and acetate pathways. The core xanthone structure is formed from a benzophenone (B1666685) intermediate.

Caption: Generalized biosynthetic pathway of the xanthone core in plants.

Experimental Workflow: Isolation and Quantification

The following diagram illustrates the logical flow of the experimental procedures for isolating and quantifying 1,7-dihydroxy-2,3-methylenedioxyxanthone.

Caption: Workflow for the isolation and quantification of the target xanthone.

References

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]

The Potential of Polygala cyparissias as a Source of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polygala cyparissias A. St.-Hil. & Moq., a plant native to South America, has emerged as a significant natural source of the xanthone (B1684191), 1,7-Dihydroxy-2,3-methylenedioxyxanthone (MDX). This compound has demonstrated notable biological activities, including antihyperalgesic and gastroprotective effects, making it a promising candidate for further investigation in drug discovery and development. This technical guide provides a comprehensive overview of the extraction, isolation, and quantification of MDX from P. cyparissias. It includes detailed experimental protocols, quantitative data, and a review of its known biological activities and potential mechanisms of action.

Introduction

The genus Polygala is well-documented for its production of a diverse array of secondary metabolites, particularly xanthones, which are a class of polyphenolic compounds with a wide range of pharmacological properties[1]. 1,7-Dihydroxy-2,3-methylenedioxyxanthone (MDX), a specific xanthone found in Polygala cyparissias, has been identified as a key contributor to the plant's medicinal properties[2][3][4]. Research has highlighted its potential in mitigating pain and protecting the gastric mucosa, suggesting its utility in developing novel therapeutic agents. This document aims to consolidate the current scientific knowledge on MDX from P. cyparissias to facilitate further research and development.

Physicochemical Properties of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

Property	Value	Reference
Molecular Formula	C₁₄H₈O₆	[5]
Molecular Weight	272.21 g/mol	[5]
Chemical Structure	[3][4]

The chemical structure of 1,7-Dihydroxy-2,3-methylenedioxyxanthone (MDX) is characterized by a xanthone backbone with hydroxyl groups at positions 1 and 7, and a methylenedioxy bridge between carbons 2 and 3.

Quantitative Analysis of MDX in Polygala cyparissias

The concentration of 1,7-Dihydroxy-2,3-methylenedioxyxanthone in Polygala cyparissias varies depending on the part of the plant and the season of collection. A validated High-Performance Liquid Chromatography (HPLC) method has been developed for its quantification[2].

Table 1: Content of 1,7-Dihydroxy-2,3-methylenedioxyxanthone (MDX) in Polygala cyparissias Extracts

Plant Part	Collection Season	MDX Content (mg/g of dry extract)
Whole Plant	Spring	5.4
Whole Plant	Summer	3.2
Whole Plant	Autumn	2.1
Whole Plant	Winter	0.0
Aerial Parts	Spring	4.8
Roots	Spring	1.2

Data synthesized from the findings of a study on the validation of an HPLC method for MDX determination[2].

Experimental Protocols

Extraction and Isolation of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

While a specific, detailed protocol for the isolation of MDX from P. cyparissias is not available in a single comprehensive source, the following procedure is a composite based on general methods for xanthone extraction from Polygala species and related literature.

Diagram 1: General Workflow for Extraction and Isolation of MDX

Caption: A generalized workflow for the extraction and isolation of MDX from P. cyparissias.

Methodology:

• Plant Material Preparation: The whole plant, aerial parts, or roots of Polygala cyparissias are collected, dried at room temperature, and ground into a fine powder.

• Extraction: The powdered plant material is subjected to maceration with methanol at room temperature for a period of 7 days, with occasional agitation. The solvent is renewed periodically to ensure exhaustive extraction.

• Filtration and Concentration: The methanolic extract is filtered and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield the crude extract.

• Fractionation: The crude methanolic extract is then subjected to solvent-solvent partitioning. It is typically dissolved in a methanol-water mixture and partitioned successively with solvents of increasing polarity, such as hexane (B92381), chloroform, and ethyl acetate. Xanthones are often enriched in the ethyl acetate fraction.

• Chromatographic Separation: The ethyl acetate fraction is subjected to column chromatography on silica gel. The column is eluted with a gradient of solvents, typically starting with hexane and gradually increasing the polarity with ethyl acetate and then methanol.

• Fraction Analysis: The collected fractions are monitored by Thin-Layer Chromatography (TLC) using a suitable solvent system (e.g., hexane:ethyl acetate) and visualized under UV light. Fractions containing the target compound are pooled.

• Purification: The pooled fractions are further purified by preparative HPLC or recrystallization from a suitable solvent to obtain pure 1,7-Dihydroxy-2,3-methylenedioxyxanthone.

Quantification by High-Performance Liquid Chromatography (HPLC)

The following HPLC method has been validated for the quantification of MDX in P. cyparissias extracts[2].

Table 2: HPLC Parameters for the Quantification of MDX

Parameter	Condition
Instrument	HPLC system with a photodiode array detector (PDA)
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile (B52724) and water (with 0.1% formic acid) in a gradient elution
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm
Injection Volume	20 µL
Column Temperature	25°C

Sample Preparation:

• Dried crude extracts are accurately weighed and dissolved in a mixture of water and acetonitrile (1:1) to a desired concentration[2].

• The solution is sonicated for 5 minutes to ensure complete dissolution[2].

• The sample is then filtered through a 0.45 µm membrane filter prior to injection into the HPLC system[2].

Spectroscopic Data

Expected Spectroscopic Features:

• ¹H-NMR: Signals corresponding to aromatic protons on the xanthone nucleus, a singlet for the methylenedioxy group protons, and signals for the hydroxyl protons.

• ¹³C-NMR: Resonances for the carbon atoms of the xanthone skeleton, including the carbonyl carbon, aromatic carbons, and the carbon of the methylenedioxy group.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of MDX (272.21 g/mol ) and characteristic fragmentation patterns for the xanthone core.

Biological Activities and Potential Mechanisms of Action

1,7-Dihydroxy-2,3-methylenedioxyxanthone has been reported to possess significant antihyperalgesic and gastroprotective properties[2][3][4].

Antihyperalgesic Activity

The hydroalcoholic extract of P. cyparissias, containing MDX, has been shown to produce significant antinociception against both inflammatory and neurogenic pain[7]. The extract was effective in preventing hyperalgesia induced by bradykinin (B550075) and substance P[7]. While the precise mechanism of MDX is yet to be fully elucidated, this suggests an interaction with pathways involved in peripheral and central sensitization.

Diagram 2: Proposed Antihyperalgesic Mechanism

Caption: A simplified diagram illustrating the potential sites of action for MDX in reducing hyperalgesia.

Gastroprotective Activity

MDX is a key contributor to the gastroprotective effects of P. cyparissias extracts against ethanol- and indomethacin-induced gastric lesions[2]. The gastroprotective mechanisms of xanthones, in general, are often attributed to their antioxidant and anti-inflammatory properties. A key signaling pathway implicated in the cellular defense against oxidative stress is the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway[1]. It is plausible that MDX exerts its gastroprotective effects through the activation of this pathway, leading to the upregulation of antioxidant enzymes.

Diagram 3: Proposed Gastroprotective Signaling Pathway

Caption: A proposed mechanism for the gastroprotective action of MDX via the Nrf2/ARE signaling pathway.

Conclusion and Future Directions

1,7-Dihydroxy-2,3-methylenedioxyxanthone from Polygala cyparissias presents a compelling case for further pharmacological investigation. Its demonstrated antihyperalgesic and gastroprotective activities, coupled with a defined chemical structure, position it as a valuable lead compound. Future research should focus on:

• Elucidation of Detailed Mechanisms: In-depth studies are required to fully understand the molecular targets and signaling pathways involved in its biological activities.

• Pharmacokinetic and Toxicological Profiling: Comprehensive ADME (absorption, distribution, metabolism, and excretion) and toxicology studies are necessary to assess its drug-like properties and safety profile.

• Optimization of Extraction and Synthesis: Further optimization of the extraction and purification processes from its natural source, or the development of a scalable synthetic route, will be crucial for its future development.

• Clinical Evaluation: Should preclinical studies prove successful, progression to clinical trials will be the ultimate step in validating its therapeutic potential.

This technical guide provides a foundational resource for scientists and researchers dedicated to exploring the therapeutic potential of natural products and advancing the development of new medicines.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 1,7-Dihydroxy-2,3-Methylenedioxyxanthone | C14H8O6 | CID 5316803 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,7-Dihydroxy-2,3-methylenedioxyxanthone - CD BioGlyco [bioglyco.com]
• 7. Antinociceptive properties of the hydroalcoholic extract and preliminary study of a xanthone isolated from Polygala cyparissias (Polygalaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of 1,7-dihydroxy-2,3-methylenedioxyxanthone (B1631061), a naturally occurring xanthone (B1684191) isolated from plants of the Polygala genus. While the complete enzymatic pathway has not been fully elucidated experimentally, this document outlines a putative pathway based on established principles of xanthone biosynthesis and the known biochemistry of methylenedioxy bridge formation.

Introduction to Xanthone Biosynthesis

Xanthones are a class of polyphenolic compounds characterized by a dibenzo-γ-pyrone scaffold. Their biosynthesis in higher plants is a complex process that involves contributions from both the shikimate and acetate (B1210297) pathways[1][2]. The shikimate pathway provides the B-ring and the C4 unit of the γ-pyrone ring, while the acetate pathway is responsible for the A-ring[1]. A key intermediate in the biosynthesis of most xanthones is 2,3′,4,6-tetrahydroxybenzophenone[1][2][3][4][5]. This intermediate undergoes a regioselective oxidative cyclization, catalyzed by cytochrome P450 enzymes of the CYP81AA family, to form one of two primary xanthone cores: 1,3,5-trihydroxyxanthone (B1664532) (1,3,5-THX) or 1,3,7-trihydroxyxanthone (1,3,7-THX)[1][2][5]. These core structures are then further modified by a variety of enzymes, including hydroxylases, methyltransferases, prenyltransferases, and glycosyltransferases, to generate the vast diversity of naturally occurring xanthones[1][2].

Proposed Biosynthetic Pathway of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

The biosynthesis of 1,7-dihydroxy-2,3-methylenedioxyxanthone is proposed to proceed through the general xanthone biosynthetic pathway, followed by a series of specific modification reactions. The key steps are outlined below and illustrated in the pathway diagram.

Formation of the Xanthone Core

The biosynthesis begins with the condensation of precursors from the shikimate and acetate pathways to form 2,3′,4,6-tetrahydroxybenzophenone. This intermediate then undergoes an intramolecular oxidative C-O phenol (B47542) coupling reaction. For the synthesis of 1,7-dihydroxy-2,3-methylenedioxyxanthone, the cyclization must occur para to the 3'-hydroxyl group of the benzophenone (B1666685) intermediate, a reaction catalyzed by a 1,3,7-trihydroxyxanthone synthase (a CYP81AA enzyme), to yield 1,3,7-trihydroxyxanthone (1,3,7-THX)[5][6].

Hydroxylation at the C-2 Position

Following the formation of the 1,3,7-THX core, a hydroxylation event is proposed to occur at the C-2 position. This reaction would be catalyzed by a specific hydroxylase, likely a cytochrome P450 monooxygenase, to produce 1,2,3,7-tetrahydroxyxanthone.

Formation of the Methylenedioxy Bridge

The final and most distinctive step in the biosynthesis of 1,7-dihydroxy-2,3-methylenedioxyxanthone is the formation of the methylenedioxy bridge between the hydroxyl groups at C-2 and C-3. This type of reaction is known to be catalyzed by cytochrome P450-dependent enzymes in the biosynthesis of other plant secondary metabolites, such as alkaloids and lignans[7][8]. It is therefore hypothesized that a specific cytochrome P450 enzyme, a methylenedioxy bridge-forming synthase, catalyzes the conversion of 1,2,3,7-tetrahydroxyxanthone to 1,7-dihydroxy-2,3-methylenedioxyxanthone.

Quantitative Data

Currently, there is a lack of published quantitative data, such as enzyme kinetics or reaction yields, for the specific enzymatic steps in the proposed biosynthetic pathway of 1,7-dihydroxy-2,3-methylenedioxyxanthone. Further research is required to isolate and characterize the involved enzymes to determine these parameters. The table below is provided as a template for future experimental data.

Enzyme (Hypothetical)	Substrate	Product	Kcat (s⁻¹)	Km (µM)	kcat/Km (s⁻¹µM⁻¹)
1,3,7-Trihydroxyxanthone Synthase	2,3′,4,6-Tetrahydroxybenzophenone	1,3,7-Trihydroxyxanthone	Data not available	Data not available	Data not available
Xanthone 2-Hydroxylase	1,3,7-Trihydroxyxanthone	1,2,3,7-Tetrahydroxyxanthone	Data not available	Data not available	Data not available
Methylenedioxy Bridge-Forming Synthase	1,2,3,7-Tetrahydroxyxanthone	1,7-Dihydroxy-2,3-methylenedioxyxanthone	Data not available	Data not available	Data not available

Experimental Protocols

The elucidation of the proposed biosynthetic pathway would require the isolation and characterization of the enzymes involved. Below is a generalized experimental protocol for the identification and characterization of a candidate cytochrome P450 enzyme responsible for the formation of the methylenedioxy bridge.

Identification of Candidate Genes

• Transcriptome Sequencing: Perform deep transcriptome sequencing of Polygala species known to produce 1,7-dihydroxy-2,3-methylenedioxyxanthone.

• Gene Mining: Identify candidate cytochrome P450 genes from the transcriptome data based on homology to known methylenedioxy bridge-forming enzymes from other plant species.

• Expression Analysis: Correlate the expression levels of candidate genes with the accumulation of the target xanthone in different tissues and under various conditions to prioritize candidates.

Heterologous Expression and Enzyme Assays

• Cloning: Clone the full-length cDNA of the candidate P450 gene into an appropriate expression vector (e.g., for yeast or insect cells).

• Heterologous Expression: Express the recombinant P450 enzyme in a suitable host system (e.g., Saccharomyces cerevisiae or Spodoptera frugiperda Sf9 cells).

• Microsome Isolation: Prepare microsomal fractions containing the recombinant enzyme from the host cells.

• Enzyme Assays: Incubate the microsomal fraction with the putative substrate (1,2,3,7-tetrahydroxyxanthone) and a source of reducing equivalents (NADPH and a cytochrome P450 reductase).

• Product Analysis: Analyze the reaction products by HPLC-PDA and LC-MS to detect the formation of 1,7-dihydroxy-2,3-methylenedioxyxanthone.

• Kinetic Analysis: Determine the kinetic parameters (Kcat and Km) of the enzyme by varying the substrate concentration and measuring the initial reaction velocity.

Visualization of the Proposed Biosynthetic Pathway

The following diagram illustrates the proposed biosynthetic pathway of 1,7-dihydroxy-2,3-methylenedioxyxanthone.

References

• 1. Frontiers | Xanthone Biosynthetic Pathway in Plants: A Review [frontiersin.org]
• 2. Xanthone Biosynthetic Pathway in Plants: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Xanthones: Biosynthesis and Trafficking in Plants, Fungi and Lichens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of two methylenedioxy bridge-forming cytochrome P450-dependent enzymes of alkaloid formation in the Mexican prickly poppy Argemone mexicana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Unveiling the Spectroscopic Signature of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the Ultraviolet-Visible (UV-Vis) spectroscopic properties of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a significant natural product of interest to researchers, scientists, and professionals in drug development. This document outlines the characteristic electronic absorption of this xanthone (B1684191) derivative, details relevant experimental protocols, and presents the data in a clear, structured format for ease of comparison and use in further research.

Core Spectroscopic Data

The UV-Vis spectrum of a molecule is a fundamental characteristic that provides insights into its electronic structure and conjugation. For xanthones, the spectrum is dictated by the benzophenone (B1666685) chromophore embedded within the xanthen-9-one core. The position and intensity of the absorption bands are sensitive to the nature and position of substituents on the aromatic rings.

While specific experimental data for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is not widely published, data for the closely related isomer, 2,3-methylenedioxy-4,7-dihydroxyxanthone, isolated from Polygala alpestris, provides valuable representative information. The UV spectrum of this class of compounds typically exhibits multiple absorption bands.

Compound	Solvent	λmax (nm)	Reference
2,3-Methylenedioxy-4,7-dihydroxyxanthone	Ethanol	236, 255, 321, 364	[1]

Note: The UV-Vis spectrum of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is expected to be very similar to its isomer, 2,3-methylenedioxy-4,7-dihydroxyxanthone, due to the identical chromophore and auxochromes.

The Influence of Structural Features

The UV-Vis spectrum of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is shaped by its key structural components:

• Xanthone Core: This extended π-system is the primary chromophore responsible for the characteristic absorption bands.

• Hydroxyl Groups (-OH): As powerful auxochromes, the hydroxyl groups at positions 1 and 7 cause a bathochromic (red) shift of the absorption maxima due to their electron-donating mesomeric effect, which extends the conjugation.

• Methylenedioxy Group (-O-CH₂-O-): This group, fused to positions 2 and 3, also acts as an electron-donating group, further influencing the position of the absorption bands.

Experimental Protocols

The following is a generalized experimental protocol for obtaining the UV-Vis spectrum of a xanthone like 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, based on standard laboratory practices for similar compounds.

Objective: To determine the wavelength of maximum absorption (λmax) of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in a suitable solvent.

Materials and Equipment:

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (isolated and purified)

• Spectroscopic grade methanol (B129727) or ethanol

• Calibrated dual-beam UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of a Stock Solution: Accurately weigh a small amount (e.g., 1 mg) of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone and dissolve it in a known volume (e.g., 10 mL) of spectroscopic grade methanol in a volumetric flask. This will create a stock solution of a known concentration (e.g., 100 µg/mL).

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to obtain concentrations typically in the range of 0.5-20 µg/mL.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up and self-calibrate according to the manufacturer's instructions.

• Baseline Correction: Fill a quartz cuvette with the solvent (methanol) to be used as a blank. Place the cuvette in the reference and sample holders of the spectrophotometer and run a baseline correction over the desired wavelength range (typically 200-400 nm for xanthones).

• Sample Measurement: Empty the sample cuvette and rinse it with the most dilute working solution before filling it with the same solution. Place the cuvette in the sample holder.

• Spectrum Acquisition: Scan the sample from 200 to 400 nm and record the absorbance spectrum.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax).

• Repeatability: Repeat the measurement with at least two other concentrations to ensure the λmax values are consistent.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for the UV-Vis spectroscopic analysis of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Caption: Experimental workflow for UV-Vis analysis.

This technical guide provides a foundational understanding of the UV-Vis spectroscopic properties of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. The provided data and protocols are intended to support further research and development activities involving this and related xanthone compounds.

References

• 1. researchgate.net [researchgate.net]

X-ray Crystallography of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: A Search for Structural Data

Despite a comprehensive search of scientific literature and crystallographic databases, a complete X-ray crystal structure for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone has not been publicly reported. While the chemical structure and various biological activities of this xanthone (B1684191) derivative are documented, the detailed three-dimensional arrangement of its atoms in a crystalline state, which is determined through X-ray crystallography, remains unelucidated in available scientific literature.

This technical guide acknowledges the significant interest in the structural biology of xanthones for drug development and research. However, without the foundational crystallographic data, a detailed analysis and presentation of the X-ray structure of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is not possible at this time.

For illustrative purposes and to provide a framework for the type of data that would be presented had the information been available, this document will outline the typical experimental protocols and data presentation formats used in X-ray crystallography of related xanthone compounds. This will include a hypothetical workflow and data tables based on published structures of similar molecules.

Hypothetical Experimental Workflow for X-ray Crystallography

The determination of a crystal structure through X-ray diffraction follows a well-established workflow. The process, from obtaining a suitable crystal to the final structural analysis, is outlined below. This diagram represents a generalized procedure that would be applicable to the crystallographic study of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

A generalized experimental workflow for X-ray crystallography.

Hypothetical Data Presentation

Had the crystallographic data for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone been available, it would typically be summarized in tables for clarity and comparison. Below are examples of such tables, populated with placeholder information to illustrate their structure.

Table 1: Crystal Data and Structure Refinement Details (Hypothetical)

Parameter	Value
Empirical Formula	C₁₄H₈O₆
Formula Weight	272.21
Temperature	293(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	[Hypothetical Value] Å
b	[Hypothetical Value] Å
c	[Hypothetical Value] Å
α	90°
β	[Hypothetical Value]°
γ	90°
Volume	[Hypothetical Value] ų
Z	4
Calculated Density	[Hypothetical Value] Mg/m³
Absorption Coefficient	[Hypothetical Value] mm⁻¹
F(000)	[Hypothetical Value]
Data Collection
Reflections Collected	[Hypothetical Value]
Independent Reflections	[Hypothetical Value] [R(int) = value]
Refinement
Goodness-of-fit on F²	[Hypothetical Value]
Final R indices [I>2σ(I)]	R₁ = value, wR₂ = value
R indices (all data)	R₁ = value, wR₂ = value

Table 2: Selected Bond Lengths and Angles (Hypothetical)

Bond	Length (Å)	Angle	Degree (°)
C(1)-O(1)	[Hypothetical Value]	O(1)-C(1)-C(2)	[Hypothetical Value]
C(2)-O(8)	[Hypothetical Value]	C(1)-C(2)-O(8)	[Hypothetical Value]
C(3)-O(8)	[Hypothetical Value]	O(8)-C(9)-O(9)	[Hypothetical Value]
C(7)-O(7)	[Hypothetical Value]	C(6)-C(7)-O(7)	[Hypothetical Value]
C(9)=O(9)	[Hypothetical Value]

Conclusion

The pursuit of the crystal structure of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is a valuable scientific endeavor that would provide significant insights for researchers in medicinal chemistry and drug development. The determination of its three-dimensional structure would allow for a deeper understanding of its structure-activity relationships and could facilitate the design of novel therapeutic agents.

Until such data becomes publicly available, a comprehensive technical guide on the X-ray crystallography of this specific compound cannot be fully realized. Researchers are encouraged to consult crystallographic databases such as the Cambridge Crystallographic Data Centre (CCDC) for the most current information.

An In-depth Technical Guide to the Physicochemical Properties and Biological Activities of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, alongside a review of its potential biological activities based on current scientific understanding of the xanthone (B1684191) class of compounds. This document is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Core Physicochemical Properties

Table 1: Summary of Physicochemical Data for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

Property	Value	Source/Method
Molecular Formula	C₁₄H₈O₆
Molecular Weight	272.212 g/mol	[1][2]
Appearance	Powder	[2]
Purity	>98%	Determined by HPLC[2]
Identity	Confirmed by NMR and MS	[2]
CAS Number	183210-63-1	[1][2]
Melting Point	Data not available. A related compound, 1,7-Dihydroxy-3-methoxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one, has a melting point of 220-222 °C.	[3]
Boiling Point	Data not available.
Solubility	Data not available. A related compound, 1,7-Dimethoxy-2,3-methylenedioxyxanthone, is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.
pKa	Data not available.

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of xanthones are crucial for quality control and further research. Below are generalized methodologies that can be adapted for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity. A sharp melting range typically signifies a high degree of purity.

Methodology:

• Sample Preparation: A small amount of the powdered 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is finely ground and packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated digital melting point apparatus is used.

• Procedure:

  • The capillary tube is placed in the heating block of the apparatus.

  • The sample is heated at a rapid rate initially to determine an approximate melting range.

  • The procedure is repeated with a fresh sample, heating at a slower rate (1-2 °C per minute) as the temperature approaches the approximate melting point.

  • The temperature at which the first liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range.

Determination of Solubility

Understanding the solubility of a compound is essential for its formulation and in vitro testing.

Methodology (Shake-Flask Method):

• Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, methanol, acetone, dimethyl sulfoxide (B87167) (DMSO), dichloromethane) are selected.

• Procedure:

  • An excess amount of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is added to a known volume of each solvent in a sealed vial.

  • The vials are agitated in a constant temperature water bath (e.g., 25 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • The resulting saturated solutions are filtered to remove undissolved solid.

  • The concentration of the dissolved compound in the filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • The solubility is expressed in units such as mg/mL or mol/L.

Biological Activities and Potential Signaling Pathways

1,7-Dihydroxy-2,3-Methylenedioxyxanthone is reported to possess anti-ulcerogenic, antioxidant, and antihyperalgesic activities, with potential applications in the research of neurodegenerative diseases.[2] While specific signaling pathways for this compound have not been fully elucidated, the broader class of xanthones is known to exert its biological effects through modulation of key cellular signaling cascades, primarily related to inflammation and oxidative stress.

Anti-inflammatory and Antioxidant Mechanisms

The anti-inflammatory and antioxidant properties of xanthones are often linked to their ability to interfere with pro-inflammatory signaling pathways and enhance the cellular antioxidant defense system. The presence of dihydroxy functional groups in 1,7-Dihydroxy-2,3-Methylenedioxyxanthone likely contributes significantly to its antioxidant potential through hydrogen atom donation to scavenge free radicals.[4][5][6]

Potential Signaling Pathways:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Signaling Pathway: Xanthones have been shown to inhibit the activation of NF-κB, a key transcription factor that regulates the expression of pro-inflammatory cytokines, chemokines, and enzymes like COX-2 and iNOS.[7][8][9][10] Inhibition can occur through prevention of the degradation of its inhibitor, IκBα, thus sequestering NF-κB in the cytoplasm.

• MAPK (Mitogen-Activated Protein Kinase) Signaling Pathway: The MAPK pathways (including ERK, JNK, and p38) are crucial in transducing extracellular signals to cellular responses, including inflammation. Xanthones can modulate these pathways to reduce the production of inflammatory mediators.[7][8][9][10][11][12][13]

• Nrf2 (Nuclear factor erythroid 2-related factor 2)/HO-1 (Heme Oxygenase-1) Signaling Pathway: Xanthones can activate the Nrf2 transcription factor, which upregulates the expression of antioxidant and cytoprotective genes, including HO-1.[7][14][15][16][17][18] This pathway is a central mechanism for cellular defense against oxidative stress.

Visualizations

The following diagrams illustrate the potential signaling pathways and a generalized experimental workflow relevant to the study of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Caption: Potential anti-inflammatory mechanism via NF-κB and MAPK pathways.

Caption: Antioxidant mechanism via the Nrf2/ARE signaling pathway.

Caption: A generalized workflow for drug discovery and development.

References

• 1. CAS 183210-63-1 | 1,7-Dihydroxy-2,3-methylenedioxyxanthone [phytopurify.com]
• 2. 1,7-Dihydroxy-2,3-methylenedioxyxanthone - CD BioGlyco [bioglyco.com]
• 3. 1,7-Dihydroxy-3-methoxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one | C19H18O5 | CID 509269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Effect of hydroxyl on antioxidant properties of 2,3-dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one to scavenge free radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of hydroxyl on antioxidant properties of 2,3-dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one to scavenge free radicals - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Xanthones protects lead-induced chronic kidney disease (CKD) via activating Nrf-2 and modulating NF-kB, MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. α-Mangostin Is a Xanthone Derivative from Mangosteen with Potent Immunomodulatory and Anti-Inflammatory Properties | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. α-Mangostin Is a Xanthone Derivative from Mangosteen with Potent Immunomodulatory and Anti-Inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. α-Mangostin, a Dietary Xanthone, Exerts Protective Effects on Cisplatin-Induced Renal Injury via PI3K/Akt and JNK Signaling Pathways in HEK293 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Natural and Synthetic Xanthone Derivatives Counteract Oxidative Stress via Nrf2 Modulation in Inflamed Human Macrophages [mdpi.com]
• 15. Prenylated xanthones from mangosteen (Garcinia mangostana) activate the AhR and Nrf2 pathways and protect intestinal barrier integrity in HT-29 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Natural xanthones as modulators of the Nrf2/ARE signaling pathway and potential gastroprotective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Garcinone E Mitigates Oxidative Inflammatory Response and Protects against Experimental Autoimmune Hepatitis via Modulation of Nrf2/HO-1, NF-κB and TNF-α/JNK Axis - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activities of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,7-Dihydroxy-2,3-methylenedioxyxanthone is a naturally occurring xanthone (B1684191) found in the plant species Polygala cyparissias.[1][2][3][4] This compound has garnered scientific interest due to its potential therapeutic properties, including antiulcerogenic, antihyperalgesic, and antioxidant activities.[3] This technical guide provides a comprehensive overview of the known biological activities of 1,7-Dihydroxy-2,3-methylenedioxyxanthone, with a focus on quantitative data, detailed experimental protocols, and the underlying molecular pathways where information is available.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the biological activities of 1,7-Dihydroxy-2,3-methylenedioxyxanthone.

Biological Activity	Assay/Model	Test Species	Compound Concentration/Dose	Result	Reference
Antiulcerogenic	Ethanol (B145695)/HCl-Induced Gastric Ulcer	Mice	50 mg/kg (p.o.)	86.22 ± 3.42% inhibition of gastric lesions	[1][2]
Antihyperalgesic	Acetic Acid-Induced Writhing	Mice	Not specified for this specific compound; a related compound, 1,7-dihydroxy-2,3-dimethoxyxanthone, showed an ID50 of 1.5 mg/kg (i.p.)	Data for the methanol (B129727) extract of Polygala cyparissias containing the target compound shows significant activity.	[2]
Antioxidant	DPPH/ABTS Assays	In vitro	Not available in the reviewed literature	While generally attributed with antioxidant properties, specific IC50 values for this compound are not yet reported.
Enzyme Inhibition	Various	In vitro	Not available in the reviewed literature	No specific enzyme inhibition studies for this compound were identified.

Detailed Experimental Protocols

Antiulcerogenic Activity Assessment

The gastroprotective effect of 1,7-Dihydroxy-2,3-methylenedioxyxanthone has been evaluated using rodent models of gastric ulcer induction.

This model is widely used to assess the cytoprotective effects of a compound.

• Animal Model: Male Swiss mice (25-30 g) are typically used.

• Procedure:

  • Animals are fasted for 24 hours prior to the experiment, with free access to water.

  • The test compound (1,7-Dihydroxy-2,3-methylenedioxyxanthone) is administered orally (p.o.) at a dose of 50 mg/kg. A control group receives the vehicle, and a positive control group may receive a known antiulcer drug like cimetidine.

  • One hour after treatment, 10 mL/kg of an ulcerogenic solution (e.g., 60% ethanol in 150 mM HCl) is administered orally.

  • One hour after the administration of the ulcerogenic solution, the animals are euthanized.

  • The stomachs are removed, opened along the greater curvature, and washed with saline.

  • The gastric mucosa is examined for the presence of ulcers. The total area of the lesions is measured.

  • The percentage of ulcer inhibition is calculated relative to the vehicle-treated control group.[1][2]

This model assesses the protective effect against ulcers induced by nonsteroidal anti-inflammatory drugs.

• Animal Model: Male Swiss mice (25-30 g).

• Procedure:

  • Animals are fasted for 24 hours.

  • The test compound is administered orally.

  • Thirty minutes later, a nonsteroidal anti-inflammatory drug (NSAID) such as indomethacin (B1671933) is administered subcutaneously or orally.

  • Immediately after the NSAID administration, bethanechol (B1168659) (a cholinergic agonist) is administered intraperitoneally to stimulate gastric acid secretion.

  • Four hours later, the animals are euthanized, and the stomachs are examined for ulcers as described in the previous protocol.[1]

Workflow for Ethanol/HCl-Induced Ulcer Model.

Antihyperalgesic Activity Assessment

The analgesic properties are often evaluated using models of chemically induced pain.

This is a common screening method for analgesic activity.

• Animal Model: Male Swiss mice (20-25 g).

• Procedure:

  • The test compound is administered, typically intraperitoneally (i.p.) or orally (p.o.).

  • After a set period (e.g., 30 minutes for i.p. or 60 minutes for p.o.), a 0.6% solution of acetic acid is injected intraperitoneally.

  • Immediately after the injection, the number of "writhes" (a characteristic stretching behavior) is counted for a defined period (e.g., 20 minutes).

  • The analgesic effect is determined by the reduction in the number of writhes compared to a vehicle-treated control group.

Antioxidant Activity Assays (General Protocols)

While specific data for 1,7-Dihydroxy-2,3-methylenedioxyxanthone is not available, the following are standard protocols for assessing antioxidant capacity.

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

• Procedure:

  • A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

  • Various concentrations of the test compound are added to the DPPH solution.

  • The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

  • The absorbance is measured at a specific wavelength (around 517 nm).

  • The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined.

• Principle: The pre-formed ABTS radical cation is generated by reacting ABTS with an oxidizing agent like potassium persulfate. Antioxidants reduce the blue-green ABTS radical cation back to its colorless neutral form, and the change in absorbance is measured.

• Procedure:

  • The ABTS radical cation solution is prepared and diluted to a specific absorbance at a particular wavelength (e.g., 734 nm).

  • Different concentrations of the test compound are added to the ABTS radical cation solution.

  • After a defined incubation period, the absorbance is measured.

  • The percentage of inhibition is calculated, and the IC50 value is determined.

Signaling Pathways and Mechanisms of Action

The precise molecular mechanisms and signaling pathways through which 1,7-Dihydroxy-2,3-methylenedioxyxanthone exerts its biological effects have not yet been fully elucidated. However, studies on other xanthones isolated from the Polygala genus and other natural sources provide some insights into potential mechanisms.

• Anti-inflammatory Pathways: Many xanthones exhibit anti-inflammatory properties by modulating key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) pathway. Inhibition of NF-κB activation can lead to a downstream reduction in the expression of pro-inflammatory cytokines and enzymes. While not directly demonstrated for 1,7-Dihydroxy-2,3-methylenedioxyxanthone, this represents a plausible avenue for future investigation.

• Enzyme Inhibition: Xanthone derivatives have been shown to inhibit various enzymes. For instance, some xanthones from Polygala species have demonstrated inhibitory activity against neuraminidase, an enzyme crucial for viral replication. Other studies have explored the potential of xanthones to inhibit monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. These findings suggest that 1,7-Dihydroxy-2,3-methylenedioxyxanthone could also possess enzyme-inhibitory properties, which warrants further research.

Hypothesized NF-κB Signaling Inhibition.

Conclusion and Future Directions

1,7-Dihydroxy-2,3-methylenedioxyxanthone demonstrates significant antiulcerogenic activity and potential as an antihyperalgesic agent. The available quantitative data provides a solid foundation for further preclinical development. However, a significant gap in knowledge exists regarding its antioxidant capacity in standardized assays, its specific enzyme inhibitory profile, and the precise molecular signaling pathways it modulates.

Future research should focus on:

• Determining the IC50 values for antioxidant activity using standard assays like DPPH and ABTS.

• Screening for inhibitory activity against a panel of relevant enzymes (e.g., cyclooxygenases, lipoxygenases, monoamine oxidases).

• Investigating the effect of this compound on key inflammatory signaling pathways, such as NF-κB and MAPK pathways, in relevant cell models.

A deeper understanding of these aspects will be crucial for fully characterizing the therapeutic potential of 1,7-Dihydroxy-2,3-methylenedioxyxanthone and advancing its development as a novel therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone from Polygala

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the isolation and purification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a bioactive xanthone (B1684191) found in various species of the Polygala genus. The methodologies described herein are compiled from established phytochemical research and are intended to guide researchers in obtaining this compound for further study and drug development purposes.

Introduction

1,7-Dihydroxy-2,3-Methylenedioxyxanthone is a naturally occurring xanthone derivative that has been identified in several Polygala species, including Polygala cyparissias and Polygala sibirica.[1][2] Xanthones from Polygala have demonstrated a range of biological activities, including anti-inflammatory, neuroprotective, and cytotoxic effects, making them promising candidates for therapeutic development.[3][4][5] This protocol outlines a robust procedure for the extraction, fractionation, and chromatographic purification of this target compound.

Experimental Protocols

Plant Material Collection and Preparation

• Collection: The roots or aerial parts of the selected Polygala species should be collected and authenticated by a plant taxonomist.

• Preparation: The plant material should be thoroughly washed with distilled water to remove any soil and debris. Subsequently, it should be air-dried in the shade at room temperature for several weeks or until a constant weight is achieved. The dried material is then ground into a coarse powder using a mechanical grinder.

Extraction

• Solvent Extraction: The powdered plant material (e.g., 3.0 kg of dried roots) is subjected to extraction with an organic solvent.[6] A common method involves maceration or soxhlet extraction with 70-80% methanol (B129727) (MeOH) at room temperature.[7][6] The extraction should be repeated three times to ensure maximum yield.

• Concentration: The resulting methanolic extracts are combined and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield a crude extract.

Fractionation of the Crude Extract

The crude extract is typically subjected to liquid-liquid partitioning to separate compounds based on their polarity.

• Suspension: The dried crude extract is suspended in a water-methanol mixture.

• Partitioning: The suspension is then successively partitioned with solvents of increasing polarity, such as:

  • Petroleum Ether or n-Hexane (to remove non-polar compounds like fats and sterols)

  • Chloroform (B151607) (CHCl₃) or Dichloromethane (CH₂Cl₂)

  • Ethyl Acetate (B1210297) (EtOAc)

  • n-Butanol (n-BuOH)

• Evaporation: Each fraction is collected and evaporated to dryness in vacuo. The xanthones, including 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, are typically enriched in the less polar fractions like chloroform and ethyl acetate.

Chromatographic Purification

The fraction containing the target compound (e.g., the chloroform or ethyl acetate fraction) is subjected to a series of chromatographic steps for purification.

• Step 1: Silica (B1680970) Gel Column Chromatography:

  • The dried fraction is adsorbed onto a small amount of silica gel and loaded onto a silica gel column (70-230 mesh).

  • The column is eluted with a gradient of solvents, typically starting with a non-polar solvent and gradually increasing the polarity. A common solvent system is a gradient of chloroform-methanol or hexane-ethyl acetate.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system and visualized under UV light (254 nm and 365 nm) and/or by staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid).

  • Fractions with similar TLC profiles are pooled together.

• Step 2: Sephadex LH-20 Column Chromatography:

  • The pooled fractions containing the target compound are further purified on a Sephadex LH-20 column.[8][9]

  • Methanol is commonly used as the mobile phase.

  • This step is effective for separating compounds based on molecular size and for removing pigments and other impurities.

• Step 3: Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Final purification is often achieved using preparative or semi-preparative HPLC with a C18 column.[10][11][12]

  • A typical mobile phase would be a gradient of methanol and water, or acetonitrile (B52724) and water, often with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

  • The elution is monitored with a UV detector, and the peak corresponding to 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is collected.

  • The purity of the isolated compound should be confirmed by analytical HPLC.

Structure Elucidation

The structure of the purified compound is confirmed using spectroscopic methods:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to elucidate the detailed chemical structure.

Data Presentation

Table 1: Summary of Extraction and Fractionation Parameters (Hypothetical Data)

Parameter	Value	Reference
Plant Material	Polygala tenuifolia roots	[3][6]
Initial Dry Weight	3.0 kg	[6]
Extraction Solvent	70% Methanol in Water	[6]
Extraction Method	Maceration (3 x 24h)	[6]
Crude Extract Yield	1.0 kg (33.3%)	[6]
Ethyl Acetate Fraction Yield	50 g	N/A
Chloroform Fraction Yield	80 g	N/A

Table 2: Chromatographic Conditions for Purification

Chromatographic Step	Stationary Phase	Mobile Phase (Gradient)	Detection
Silica Gel Column	Silica Gel (70-230 mesh)	Hexane:Ethyl Acetate (9:1 to 1:1)	TLC (UV 254/365 nm)
Sephadex LH-20	Sephadex LH-20	100% Methanol	UV 254 nm
Preparative HPLC	C18 (10 µm, 250 x 20 mm)	Methanol:Water (60:40 to 80:20)	UV (e.g., 254 nm)

Visualizations

Experimental Workflow Diagram

Caption: Figure 1. Experimental Workflow for Isolation

Potential Signaling Pathway Inhibition by Polygala Xanthones

Many xanthones isolated from Polygala exhibit anti-inflammatory properties. A potential mechanism for this activity is the inhibition of the pro-inflammatory NF-κB signaling pathway.

Caption: Figure 2. Potential Anti-Inflammatory Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,7-Dihydroxy-2,3-methylenedioxyxanthone - 上海一研生物科技有限公司 [m.elisa-research.com]
• 3. Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Xanthones from Polygala alpestris (Rchb.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. researchgate.net [researchgate.net]
• 9. [Studies on xanthones from herbs of Polygala telephioides] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chemical constituents from the aerial part of Polygala tenuifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]

Application Note: Quantification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone using High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (MDX). This method is crucial for the standardization of plant extracts and in the quality control of phytopharmaceuticals. The described protocol utilizes a reversed-phase C18 column with UV detection, demonstrating excellent linearity, accuracy, and precision, making it suitable for routine analysis in research and industrial settings.

Introduction

1,7-Dihydroxy-2,3-Methylenedioxyxanthone (MDX) is a xanthone (B1684191) found in plant species such as Polygala cyparissias. Xanthones are a class of polyphenolic compounds known for a variety of pharmacological activities. To support research and development, as well as for quality assurance of products containing MDX, a reliable and validated analytical method for its quantification is essential. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of natural products in complex mixtures like plant extracts[1][2][3]. This document provides a detailed protocol for a validated HPLC method for MDX quantification, based on published research[2][4][5][6].

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector is required. The specific conditions for the analysis are summarized in the table below.

Parameter	Condition
HPLC System	Agilent 1260 Series or equivalent
Column	Reversed-phase C18, 150 x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile (B52724) and water (gradient may be required for complex samples)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Preparation of Standard Solutions

Stock Solution (100 µg/mL):

• Accurately weigh 2.5 mg of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone reference standard.

• Dissolve in 25 mL of acetonitrile in a volumetric flask.

• Sonicate for 5 minutes to ensure complete dissolution[5].

Calibration Standards (0.5 - 24 µg/mL):

• Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase.

• A suggested concentration range is 0.5, 1, 2, 5, 10, 15, 20, and 24 µg/mL.

• Filter each standard solution through a 0.45 µm syringe filter before injection.

Sample Preparation (from Plant Material)

• Accurately weigh the dried and powdered plant material.

• Extract the material using a suitable solvent such as an acetone/water (80:20) mixture, which is effective for a wide variety of xanthones[1]. Maceration or sonication can be used to enhance extraction efficiency.

• After extraction, evaporate the solvent to obtain the crude extract.

• Dissolve a known amount of the dried crude extract in a mixture of water and acetonitrile (1:1) to the desired concentration[5].

• Sonicate the sample solution for 5 minutes to ensure homogeneity[5].

• Filter the sample solution through a 0.45 µm syringe filter prior to HPLC analysis[5].

Method Validation Summary

The HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines, assessing linearity, accuracy, precision, and robustness[4][7]. The results demonstrate the method is suitable for its intended purpose.

Validation Parameter	Result
Linearity Range	0.5 - 24 µg/mL[2][4]
Correlation Coefficient (r²)	> 0.999[4]
Accuracy	Good recovery was observed[4]
Precision	Acceptable repeatability and intermediate precision[4]
Robustness	The method is robust under minor variations in chromatographic conditions[4]

Visualizations

References

• 1. HPLC analysis of selected xanthones in mangosteen fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Application Notes and Protocols for In Vitro Antioxidant Assays of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the in vitro antioxidant potential of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. This document outlines the principles and detailed experimental protocols for a panel of commonly employed antioxidant assays. The provided methodologies are essential for researchers in the fields of natural product chemistry, pharmacology, and drug development to characterize the antioxidant profile of this specific xanthone (B1684191) derivative.

Introduction to 1,7-Dihydroxy-2,3-Methylenedioxyxanthone and its Antioxidant Potential

Xanthones are a class of polyphenolic compounds known for their wide range of biological activities, including potent antioxidant effects. The antioxidant capacity of xanthones is generally attributed to their ability to donate a hydrogen atom or an electron to neutralize free radicals, thereby mitigating oxidative stress. Oxidative stress is implicated in the pathophysiology of numerous diseases, including cancer, cardiovascular disorders, and neurodegenerative diseases.

1,7-Dihydroxy-2,3-Methylenedioxyxanthone is a specific xanthone derivative. Its chemical structure, featuring hydroxyl and methylenedioxy functional groups, suggests a strong potential for antioxidant activity. The hydroxyl groups are primary sites for radical scavenging, while the overall molecular structure influences the compound's reactivity and stability. A thorough in vitro evaluation is the first crucial step in characterizing its antioxidant properties and potential therapeutic applications.

This document details the protocols for the following key in vitro antioxidant assays:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

• FRAP (Ferric Reducing Antioxidant Power) Assay

• Superoxide (B77818) Radical Scavenging Assay

• Hydroxyl Radical Scavenging Assay

Data Presentation: Quantifying Antioxidant Activity

A systematic approach to data recording is crucial for comparing the efficacy of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone across different assays and against standard antioxidants. The following table provides a template for summarizing the quantitative data obtained from the described experimental protocols.

Assay Type	Test Compound	IC50 (µg/mL or µM)	Standard Compound	IC50 of Standard (µg/mL or µM)	Trolox Equivalents (TEAC) or Ferric Reducing Power
DPPH Radical Scavenging	1,7-Dihydroxy-2,3-Methylenedioxyxanthone	e.g., Value	Ascorbic Acid / Trolox	e.g., Value
ABTS Radical Scavenging	1,7-Dihydroxy-2,3-Methylenedioxyxanthone	e.g., Value	Trolox	e.g., Value	e.g., Value
FRAP	1,7-Dihydroxy-2,3-Methylenedioxyxanthone	Ferrous Sulfate (B86663)	e.g., µM Fe(II)/mg
Superoxide Radical Scavenging	1,7-Dihydroxy-2,3-Methylenedioxyxanthone	e.g., Value	Quercetin / Gallic Acid	e.g., Value
Hydroxyl Radical Scavenging	1,7-Dihydroxy-2,3-Methylenedioxyxanthone	e.g., Value	Mannitol / Thiourea	e.g., Value

Experimental Protocols and Methodologies

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is a widely used method to assess the free radical scavenging ability of antioxidants. The principle is based on the reduction of the stable violet DPPH radical to the yellow-colored diphenylpicrylhydrazine in the presence of a hydrogen-donating antioxidant.[1] The color change, measured spectrophotometrically at approximately 517 nm, is proportional to the antioxidant's scavenging capacity.[2]

Experimental Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727) or ethanol (B145695). The solution should be freshly prepared and kept in the dark to avoid degradation.

• Preparation of Test Sample: Dissolve 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution. From the stock solution, prepare a series of dilutions to determine the concentration-dependent activity.

• Reaction Mixture: In a 96-well microplate or cuvettes, add 100 µL of the test sample at various concentrations to 100 µL of the DPPH solution.[3] A control well should contain 100 µL of the solvent instead of the test sample. A known antioxidant, such as ascorbic acid or Trolox, should be used as a positive control.

• Incubation: Incubate the reaction mixture in the dark at room temperature for 30 minutes.[3][4]

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer.[2][4]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:[1] % Scavenging = [ (A_control - A_sample) / A_control ] x 100 Where A_control is the absorbance of the control reaction and A_sample is the absorbance of the reaction with the test sample.

• IC50 Determination: The IC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentrations of the test compound.[1][2] A lower IC50 value indicates greater antioxidant activity.[2]

DPPH Radical Scavenging Assay Workflow

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[1] The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color.[5] In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless form. The decolorization is measured spectrophotometrically at approximately 734 nm.[6] This assay is applicable to both hydrophilic and lipophilic antioxidants.[5]

Experimental Protocol:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.[1]

• Preparation of Working Solution: Dilute the ABTS•+ solution with ethanol or a phosphate (B84403) buffer to an absorbance of approximately 0.700 ± 0.02 at 734 nm.[1]

• Preparation of Test Sample: Prepare a stock solution and serial dilutions of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone as described for the DPPH assay.

• Reaction Mixture: Add a small volume of the test sample (e.g., 10-20 µL) to a larger volume of the ABTS•+ working solution (e.g., 180-190 µL) in a 96-well plate.[7] Use Trolox as a standard for comparison.

• Incubation: Incubate the reaction mixture at room temperature for a defined period (e.g., 6 minutes).[7]

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation of Scavenging Activity and TEAC: Calculate the percentage of inhibition as in the DPPH assay. The antioxidant capacity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

ABTS Radical Cation Decolorization Assay Workflow

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[8] This reduction results in the formation of a colored ferrous-tripyridyltriazine complex, which has a maximum absorbance at 593 nm. The intensity of the color is proportional to the reducing power of the antioxidants in the sample.

Experimental Protocol:

• Preparation of FRAP Reagent:

  • Prepare a 300 mM acetate (B1210297) buffer (pH 3.6).

  • Prepare a 10 mM solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl.

  • Prepare a 20 mM aqueous solution of ferric chloride (FeCl₃).

  • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 ratio to prepare the fresh FRAP reagent.[8][9] Warm the reagent to 37°C before use.[8]

• Preparation of Test Sample: Prepare a stock solution and serial dilutions of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

• Reaction Mixture: Add a small volume of the test sample (e.g., 20 µL) to a larger volume of the FRAP reagent (e.g., 150 µL).[8]

• Incubation: Incubate the mixture at 37°C for a specified time (e.g., 4-10 minutes).[8][10]

• Absorbance Measurement: Measure the absorbance at 593 nm.

• Calculation of Ferric Reducing Power: Create a standard curve using known concentrations of ferrous sulfate (FeSO₄). The FRAP value of the sample is expressed as µM of Fe(II) equivalents per mg of the test compound.

Ferric Reducing Antioxidant Power (FRAP) Assay Workflow

Superoxide Radical Scavenging Assay

Principle: Superoxide radicals (O₂⁻•) are generated in a non-enzymatic system, such as the phenazine (B1670421) methosulfate-nicotinamide adenine (B156593) dinucleotide (PMS-NADH) system. These radicals reduce nitroblue tetrazolium (NBT) to a purple-colored formazan, which can be measured spectrophotometrically.[1] An antioxidant will inhibit this reduction, and the degree of inhibition is a measure of its superoxide scavenging activity.

Experimental Protocol:

• Reaction Mixture Preparation: In a final volume of 3 mL, mix:

  • Nitro blue tetrazolium (NBT) (e.g., 156 µM in phosphate buffer).[11]

  • NADH (e.g., 468 µM in phosphate buffer).[11]

  • Test sample at various concentrations.

• Initiation of Reaction: Start the reaction by adding phenazine methosulfate (PMS) (e.g., 60 µM).[11]

• Incubation: Incubate the mixture at room temperature for a defined period (e.g., 5 minutes).[11]

• Absorbance Measurement: Measure the absorbance at 560 nm.

• Calculation of Scavenging Activity: Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

References

• 1. benchchem.com [benchchem.com]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. 3.5. DPPH Radical-Scavenging Assay [bio-protocol.org]
• 4. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 5. Antioxidant activity applying an improved ABTS radical cation decolorization assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways [mdpi.com]
• 7. 2.6. Determination of Antioxidant Activities by DPPH Radical Scavenging Assay and ABTS Radical Cation Decolorization Assay [bio-protocol.org]
• 8. ultimatetreat.com.au [ultimatetreat.com.au]
• 9. 2.8. Ferric Reducing Antioxidant Power (FRAP) Assay [bio-protocol.org]
• 10. cellbiolabs.com [cellbiolabs.com]
• 11. phytojournal.com [phytojournal.com]

Application Notes and Protocols for Investigating the Anti-inflammatory Activity of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive set of protocols to evaluate the anti-inflammatory potential of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. While direct experimental data for this specific xanthone (B1684191) derivative is not extensively available, the provided methodologies are based on well-established assays for analogous xanthone compounds known to possess anti-inflammatory properties. The protocols detail in vitro evaluation of nitric oxide (NO) and pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, a standard cellular model for inflammation research. Furthermore, methods for investigating the potential modulation of key inflammatory signaling pathways, namely NF-κB and MAPK, are described. This document serves as a foundational guide for researchers to systematically assess the anti-inflammatory profile of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Introduction

Xanthones are a class of naturally occurring polyphenolic compounds found in various plant species. Numerous studies have demonstrated the diverse pharmacological activities of xanthone derivatives, including significant anti-inflammatory effects.[1][2] These effects are often attributed to the inhibition of pro-inflammatory mediators and the modulation of intracellular signaling cascades.[3][4] The structural motif of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone suggests it may possess similar biological activities. The following protocols provide a robust framework for the systematic investigation of its anti-inflammatory properties.

Data Presentation

The following tables present hypothetical, yet representative, quantitative data that could be obtained from the described experimental protocols. These tables are intended to serve as a template for data organization and presentation.

Table 1: Effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone on Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Concentration (µM)	Absorbance at 540 nm (Mean ± SD)	% Inhibition of NO Production	IC₅₀ (µM)
Control	0.05 ± 0.01	-
LPS (1 µg/mL)	0.85 ± 0.04	0
Compound + LPS (1)	0.78 ± 0.03	8.2
Compound + LPS (5)	0.62 ± 0.05	27.1
Compound + LPS (10)	0.45 ± 0.02	47.1	10.5
Compound + LPS (25)	0.21 ± 0.03	75.3
Compound + LPS (50)	0.10 ± 0.01	88.2

Table 2: Effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone on Pro-inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	25 ± 5	15 ± 4	10 ± 3
LPS (1 µg/mL)	1500 ± 80	1200 ± 65	800 ± 50
Compound (25 µM) + LPS	650 ± 45	550 ± 30	380 ± 25

Experimental Protocols

Cell Culture and Maintenance

RAW 264.7 macrophage cells are a commonly used and appropriate model for studying inflammation in vitro.

• Cell Line: RAW 264.7 (murine macrophage)

• Media: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are to be maintained in a humidified incubator at 37°C with 5% CO₂.

• Sub-culturing: Cells should be passaged every 2-3 days or upon reaching 80-90% confluency.

Cytotoxicity Assay (MTT Assay)

Prior to assessing anti-inflammatory activity, it is crucial to determine the non-toxic concentration range of the test compound.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the untreated control.

Measurement of Nitric Oxide (NO) Production (Griess Assay)

This assay quantifies nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

  • Pre-treat the cells with non-toxic concentrations of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.

  • Collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

  • Incubate for 10 minutes at room temperature in the dark.

  • Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to determine the nitrite concentration.

Measurement of Pro-inflammatory Cytokines (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of TNF-α, IL-6, and IL-1β in the cell culture supernatant.

• Procedure:

  • Seed RAW 264.7 cells in a 24-well plate at a density of 5 x 10⁵ cells/well and allow them to adhere overnight.

  • Pre-treat the cells with a selected non-toxic concentration of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect the cell culture supernatant and centrifuge to remove any cellular debris.

  • Perform the ELISA for TNF-α, IL-6, and IL-1β according to the manufacturer's instructions for the specific ELISA kits.

Western Blot Analysis for iNOS, COX-2, and Signaling Proteins

Western blotting is used to determine the protein expression levels of key inflammatory enzymes (iNOS and COX-2) and proteins involved in the NF-κB and MAPK signaling pathways.

• Procedure:

  • Seed RAW 264.7 cells in a 6-well plate and grow to 80-90% confluency.

  • Pre-treat with 1,7-Dihydroxy-2,3-Methylenedioxyxanthone for 1 hour, followed by LPS (1 µg/mL) stimulation for the appropriate time (e.g., 30 minutes for signaling proteins, 24 hours for iNOS and COX-2).

  • Lyse the cells and determine the protein concentration using a BCA protein assay kit.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against iNOS, COX-2, p-p65, p65, p-IκBα, IκBα, p-ERK, ERK, p-JNK, JNK, p-p38, p38, and a loading control (e.g., β-actin or GAPDH).

  • Incubate with the appropriate HRP-conjugated secondary antibody.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Figure 1: Experimental workflow for assessing anti-inflammatory activity.

Figure 2: Potential signaling pathways modulated by the compound.

References

• 1. mdpi.com [mdpi.com]
• 2. New xanthone derivatives as potent anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A Novel Biological Role of α-Mangostin via TAK1-NF-κB Pathway against Inflammatory - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Testing of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone's Antihyperalgesic Effects

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing various in vivo models for evaluating the antihyperalgesic properties of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. The protocols detailed below are based on established methodologies and are supplemented with specific findings related to this compound, primarily drawn from studies on the extracts of Polygala cyparissias, a plant in which this xanthone (B1684191) is a known constituent.

Introduction to 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

1,7-Dihydroxy-2,3-Methylenedioxyxanthone is a naturally occurring xanthone derivative found in plants such as Polygala cyparissias.[1][2][3] This compound has garnered scientific interest due to its potential therapeutic properties, including anti-ulcerogenic, antioxidant, and, most notably, antihyperalgesic activities.[4] Hyperalgesia, an increased sensitivity to pain, is a common symptom of inflammatory conditions and neuropathic pain states. The ability of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone to mitigate hyperalgesia suggests its potential as a novel analgesic agent.

Preclinical In Vivo Models for Antihyperalgesic Assessment

Several well-established animal models are employed to induce and measure hyperalgesia, providing a platform to test the efficacy of novel compounds like 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. The following sections detail the protocols for key inflammatory and neuropathic pain models.

Application Note 1: Carrageenan-Induced Inflammatory Hyperalgesia

This is an acute inflammatory model widely used for screening anti-inflammatory and analgesic drugs.[5][6] Intraplantar injection of carrageenan, a seaweed-derived polysaccharide, induces a localized inflammatory response characterized by paw edema and hyperalgesia.[7]

Experimental Protocol

1. Animals:

• Male Swiss mice (20-25 g) are commonly used.

• Animals should be housed in a temperature-controlled environment with a 12-hour light/dark cycle and have free access to food and water.

• Acclimatize the animals to the testing environment for at least 1 hour before the experiment.

2. Compound Administration:

• Prepare a solution or suspension of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in an appropriate vehicle (e.g., 0.5% carboxymethylcellulose).

• Administer the compound via the desired route (e.g., oral gavage, intraperitoneal injection) at a predetermined time before carrageenan injection (typically 30-60 minutes).

• A vehicle control group and a positive control group (e.g., indomethacin (B1671933) or morphine) should be included.

3. Induction of Hyperalgesia:

• Inject 20-50 µL of a 1% or 2% (w/v) solution of lambda-carrageenan in sterile saline into the plantar surface of the right hind paw of each mouse using a 30-gauge needle.[5][8]

4. Assessment of Mechanical Hyperalgesia (von Frey Test):

• At various time points after carrageenan injection (e.g., 1, 2, 3, and 4 hours), assess mechanical hyperalgesia using von Frey filaments.

• Place the mice on an elevated wire mesh platform and allow them to acclimate.

• Apply a series of calibrated von Frey filaments with increasing bending force to the plantar surface of the inflamed paw.

• The paw withdrawal threshold is determined as the filament force that elicits a withdrawal response in 50% of the applications (using the up-down method).

• A significant increase in the paw withdrawal threshold in the treated group compared to the vehicle group indicates an antihyperalgesic effect.

5. Data Presentation:

Table 1: Effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone on Carrageenan-Induced Mechanical Hyperalgesia

Treatment Group	Dose (mg/kg)	Paw Withdrawal Threshold (g) at 3 hours post-carrageenan (Mean ± SEM)	% Inhibition of Hyperalgesia
Vehicle Control	-	[Insert Vehicle Data]	0%
1,7-Dihydroxy-2,3-Methylenedioxyxanthone	[Specify Dose]	[Insert Compound Data]	48 ± 5%[1]
Positive Control (e.g., Indomethacin)	[Specify Dose]	[Insert Positive Control Data]	[Calculate % Inhibition]

Note: The percentage of inhibition of hyperalgesia for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is based on the findings of Klein-Júnior et al. (2012) for the isolated compound (PC3) from Polygala cyparissias.[1]

Application Note 2: Formalin-Induced Nociceptive Behavior

The formalin test is a valuable model that distinguishes between nociceptive and inflammatory pain.[6][9] An intraplantar injection of dilute formalin elicits a biphasic licking and biting response of the injected paw.[2] The early phase (0-5 minutes) is attributed to the direct stimulation of nociceptors, while the late phase (15-30 minutes) is associated with an inflammatory response and central sensitization.[9]

Experimental Protocol

1. Animals:

• Male Swiss mice (20-25 g).

• Acclimatize the animals in individual observation chambers for at least 30 minutes before the experiment.

2. Compound Administration:

• Administer 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, vehicle, or a positive control (e.g., morphine for both phases, an NSAID for the late phase) 30-60 minutes prior to formalin injection.

3. Induction of Nociception:

• Inject 20 µL of a 2.5% or 5% formalin solution in saline into the plantar surface of the right hind paw.[2]

4. Behavioral Assessment:

• Immediately after injection, place the mouse back into the observation chamber.

• Record the total time (in seconds) the animal spends licking or biting the injected paw during the early phase (0-5 minutes) and the late phase (15-30 minutes).

5. Data Presentation:

Table 2: Effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone on Formalin-Induced Nociceptive Behavior

Treatment Group	Dose (mg/kg)	Licking Time (s) - Early Phase (Mean ± SEM)	Licking Time (s) - Late Phase (Mean ± SEM)
Vehicle Control	-	[Insert Vehicle Data]	[Insert Vehicle Data]
1,7-Dihydroxy-2,3-Methylenedioxyxanthone	[Specify Dose]	[Insert Compound Data]	[Insert Compound Data]
Positive Control (e.g., Morphine)	[Specify Dose]	[Insert Positive Control Data]	[Insert Positive Control Data]

Application Note 3: Complete Freund's Adjuvant (CFA)-Induced Chronic Inflammatory Hyperalgesia

This model induces a more persistent inflammatory state, lasting for several days to weeks, making it suitable for studying chronic inflammatory pain.[7][10]

Experimental Protocol

1. Animals:

• Male Sprague-Dawley rats or C57BL/6 mice.

• House animals individually after CFA injection to prevent fighting.

2. Compound Administration:

• Administer 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, vehicle, or a positive control daily, starting from a specific day post-CFA injection.

3. Induction of Chronic Inflammation:

• Inject 50-100 µL of CFA (containing heat-killed Mycobacterium tuberculosis) into the plantar surface of the right hind paw.[10]

4. Assessment of Hyperalgesia:

• Measure mechanical and/or thermal hyperalgesia at baseline (before CFA) and at multiple time points after CFA injection (e.g., days 1, 3, 5, 7, etc.).

• Mechanical hyperalgesia is assessed using the von Frey test as described above.

• Thermal hyperalgesia can be measured using a plantar test apparatus (Hargreaves test), which applies a radiant heat source to the paw and records the withdrawal latency.

5. Data Presentation:

Table 3: Effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone on CFA-Induced Chronic Hyperalgesia

Treatment Group	Dose (mg/kg/day)	Paw Withdrawal Threshold (g) on Day 7 (Mean ± SEM)	Paw Withdrawal Latency (s) on Day 7 (Mean ± SEM)
Vehicle Control	-	[Insert Vehicle Data]	[Insert Vehicle Data]
1,7-Dihydroxy-2,3-Methylenedioxyxanthone	[Specify Dose]	[Insert Compound Data]	[Insert Compound Data]
Positive Control (e.g., Celecoxib)	[Specify Dose]	[Insert Positive Control Data]	[Insert Positive Control Data]

Visualization of Experimental Workflow and Signaling Pathways

To aid in the conceptualization of the experimental designs and the underlying biological mechanisms, the following diagrams are provided.

Caption: Workflow for Carrageenan-Induced Hyperalgesia Model.

Caption: Key Signaling Pathways in Inflammatory Hyperalgesia.

Potential Mechanism of Action

Xanthones, as a class of compounds, are known to possess anti-inflammatory properties.[11] Their mechanisms of action may involve the modulation of key inflammatory pathways. For instance, some xanthones have been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins by downregulating the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2] Furthermore, they may interfere with signaling cascades involving nuclear factor-kappa B (NF-κB), a critical transcription factor in the inflammatory response. The antihyperalgesic effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is likely attributable, at least in part, to its ability to suppress the production of inflammatory mediators that sensitize nociceptors.[1]

Conclusion

The in vivo models described provide a robust framework for characterizing the antihyperalgesic effects of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. The available data strongly suggest that this compound is a promising candidate for further development as an analgesic agent. Future studies should aim to elucidate its precise mechanism of action, establish a full dose-response relationship in various pain models, and assess its safety profile.

References

• 1. experts.arizona.edu [experts.arizona.edu]
• 2. researchgate.net [researchgate.net]
• 3. news-medical.net [news-medical.net]
• 4. A refinement to the formalin test in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mouse Model of Carrageenan Induced Inflammatory Pain [bio-protocol.org]
• 6. Formalin test in mice, a useful technique for evaluating mild analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CFA-treated mice induce hyperalgesia in healthy mice via an olfactory mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mouse Formalin Test of Hyperalgesia [panache.ninds.nih.gov]

Application Notes and Protocols: Gastroprotective Assay of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in Rodents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the gastroprotective potential of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (MDX), a natural xanthone (B1684191) isolated from Polygala cyparissias. The following sections detail the significant ulcer inhibition observed in rodent models and provide standardized protocols for evaluating the gastroprotective efficacy of this compound. Furthermore, a hypothesized mechanism of action, centered around its potential antioxidant and anti-inflammatory properties, is presented.

Data Presentation

The gastroprotective effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone has been quantified in preclinical rodent models. The available data from ethanol-induced gastric ulcer studies in mice is summarized below. While specific data on biochemical markers for MDX is limited, representative data from studies on other gastroprotective xanthones are included to provide context for its likely mechanism of action.

Table 1: Effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone on Ethanol-Induced Gastric Ulcers in Mice

Compound	Dose (mg/kg)	Route of Administration	Ulcer Inhibition (%)	Reference
1,7-Dihydroxy-2,3-Methylenedioxyxanthone	50	Oral	86.22 ± 3.42	[1]

Table 2: Representative Effects of Gastroprotective Xanthones on Gastric Mucosal Biochemical Markers in Rodents (Data from related xanthones)

Compound	Model	Effect on Antioxidant Markers	Effect on Inflammatory Markers	Reference
α-Mangostin	Various	↑ SOD, ↑ GPx, ↑ GSH	↓ MDA	[2]
Various Xanthones	Various	-	↓ TNF-α, ↓ IL-1β, ↓ IL-6	[3]
Macluraxanthone B	in vitro	-	↓ NO, ↓ PGE2, ↓ IL-6, ↓ TNF-α	[3]

Note: The data in Table 2 is illustrative of the general effects of xanthones and is not specific to 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. Further studies are required to elucidate the specific biochemical effects of MDX.

Experimental Protocols

Detailed methodologies for inducing and evaluating gastric ulcers in rodents are provided below. These protocols are based on established models and can be adapted for testing the gastroprotective effects of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Protocol 1: Ethanol-Induced Gastric Ulcer Model in Mice

This model is effective for evaluating the cytoprotective effects of a compound.

Materials:

• Male Swiss mice (20-25 g)

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

• Vehicle (e.g., 1% Tween 80 in saline)

• Positive control (e.g., Omeprazole, 20 mg/kg)

• Absolute ethanol (B145695)

• 0.9% Saline solution

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Dissection tools

• Formalin solution (10%)

Procedure:

• Animal Acclimatization: House mice in a controlled environment (22 ± 2°C, 12 h light/dark cycle) with free access to food and water for at least one week before the experiment.

• Fasting: Fast the mice for 24 hours prior to the experiment, with free access to water.

• Grouping and Administration:

  • Divide the animals into groups (n=6-8 per group):

    • Normal Control: Administer vehicle orally.

    • Ulcer Control: Administer vehicle orally.

    • Positive Control: Administer Omeprazole (20 mg/kg) orally.

    • Test Group: Administer 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (e.g., 50 mg/kg) orally.

• Ulcer Induction: One hour after treatment, orally administer absolute ethanol (0.2 mL/animal) to all groups except the normal control group.[3][4][5]

• Euthanasia and Stomach Collection: One hour after ethanol administration, euthanize the mice by cervical dislocation under anesthesia.

• Macroscopic Evaluation:

  • Excise the stomach, open it along the greater curvature, and gently rinse with saline.

  • Pin the stomach on a board and photograph the gastric mucosa.

  • Measure the total area of hemorrhagic lesions (ulcer area).

  • Calculate the Ulcer Index (UI) and the percentage of inhibition using the following formulas:

    • UI = (Total ulcer area / Total stomach area) x 100

    • Inhibition (%) = [(UI control - UI treated) / UI control] x 100

• Histopathological Examination (Optional): Fix a portion of the stomach tissue in 10% formalin for histological processing (hematoxylin and eosin (B541160) staining) to assess the extent of mucosal damage.

• Biochemical Analysis (Optional): Homogenize a portion of the gastric tissue to measure levels of malondialdehyde (MDA), myeloperoxidase (MPO), and antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).[2] Also, levels of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6 can be determined using ELISA kits.[6]

Protocol 2: Indomethacin-Induced Gastric Ulcer Model in Rats

This model is useful for assessing the anti-inflammatory and prostaglandin-sparing effects of a compound.

Materials:

• Male Wistar rats (180-220 g)

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Positive control (e.g., Omeprazole, 20 mg/kg)

• Indomethacin (B1671933)

• Anesthetic

• Dissection tools

• Formalin solution (10%)

Procedure:

• Animal Acclimatization: As described in Protocol 1.

• Fasting: Fast the rats for 24 hours before the experiment, with free access to water.

• Grouping and Administration:

  • Divide the animals into groups as described in Protocol 1.

  • Administer the respective treatments orally.

• Ulcer Induction: One hour after treatment, administer indomethacin (e.g., 30 mg/kg) orally or subcutaneously to all groups except the normal control group.[7]

• Euthanasia and Stomach Collection: Four to six hours after indomethacin administration, euthanize the rats under anesthesia.

• Macroscopic and Microscopic Evaluation: Follow steps 6-8 as described in Protocol 1.

Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing the gastroprotective effect of MDX.

Hypothesized Signaling Pathway of Gastroprotection by Xanthones

Caption: Hypothesized mechanism of gastroprotection by xanthones.

References

• 1. Inhibitory Effects of Menadione on Helicobacter pylori Growth and Helicobacter pylori-Induced Inflammation via NF-κB Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Macluraxanthone B inhibits LPS-induced inflammatory responses in RAW264.7 and BV2 cells by regulating the NF-κB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Natural Xanthone α-Mangostin Inhibits LPS-Induced Microglial Inflammatory Responses and Memory Impairment by Blocking the TAK1/NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,7-Dihydroxy-3,4-Dimethoxyxanthone Inhibits Lipopolysaccharide-Induced Inflammation in RAW264.7 Macrophages by Suppressing TLR4/NF-κB Signaling Cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. FXR controls duodenogastric reflux-induced gastric inflammation through negatively regulating ER stress-associated TNXIP/NLPR3 inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Natural xanthones as modulators of the Nrf2/ARE signaling pathway and potential gastroprotective agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in Alzheimer's Disease Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by cognitive decline, memory loss, and the presence of amyloid-beta (Aβ) plaques and neurofibrillary tangles (NFTs) in the brain. Neuroinflammation and oxidative stress are also key pathological features of AD. Xanthones, a class of polyphenolic compounds, have garnered attention for their potential neuroprotective effects, attributed to their antioxidant, anti-inflammatory, and acetylcholinesterase inhibitory properties.[1][2] 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a natural xanthone (B1684191) found in Polygala cyparissias, possesses anti-inflammatory and antioxidant activities.[3] While direct studies on its application in Alzheimer's disease are limited, its chemical structure and known biological activities suggest it as a promising candidate for investigation as a potential therapeutic agent for AD. This document provides detailed application notes and proposed experimental protocols for researchers to explore the therapeutic potential of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in Alzheimer's disease research.

Introduction to 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

1,7-Dihydroxy-2,3-Methylenedioxyxanthone is a naturally occurring xanthone derivative.[3] Xanthones are a class of heterocyclic compounds with a dibenzo-γ-pyrone scaffold. Various xanthone derivatives have demonstrated a range of pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects, making them attractive candidates for neurodegenerative disease research.[1][2][4]

Chemical Structure:

Caption: Chemical structure of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Potential Mechanisms of Action in Alzheimer's Disease

Based on the known properties of xanthones, 1,7-Dihydroxy-2,3-Methylenedioxyxanthone may exert neuroprotective effects in AD through several mechanisms:

• Anti-inflammatory Effects: Neuroinflammation, mediated by microglia and astrocytes, contributes to neuronal damage in AD. Xanthones have been shown to suppress neuroinflammatory responses.[2][4] 1,7-Dihydroxy-2,3-Methylenedioxyxanthone could potentially modulate microglial activation and reduce the production of pro-inflammatory cytokines.

• Antioxidant Activity: Oxidative stress is a significant factor in AD pathogenesis. The phenolic structure of xanthones allows them to act as potent antioxidants by scavenging free radicals.[1][2] This compound may protect neurons from oxidative damage induced by Aβ and other stressors.

• Inhibition of Acetylcholinesterase (AChE): Some xanthones are known to inhibit AChE, the enzyme that breaks down the neurotransmitter acetylcholine.[5] By inhibiting AChE, this compound could potentially improve cholinergic neurotransmission, which is impaired in AD.

• Modulation of Amyloid-β Aggregation: Xanthone derivatives have been reported to interfere with the aggregation of Aβ peptides, a key event in the formation of senile plaques.[4][6] This compound could potentially inhibit the formation of toxic Aβ oligomers and fibrils.

Caption: Potential therapeutic mechanisms of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in AD.

Data Presentation

As direct experimental data for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in AD models is not yet available, the following tables present a summary of its known properties and hypothetical data that could be generated from the proposed experimental protocols.

Table 1: Physicochemical and Known Biological Properties of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

Property	Value	Reference
Molecular Formula	C₁₄H₈O₆	[7]
Molecular Weight	272.21 g/mol	[3]
Purity	>98% (by HPLC)	[3]
Biological Source	Polygala cyparissias	[3]
Known Activities	Antihyperalgesic, Antiulcerogenic, Antioxidant	[3]

Table 2: Hypothetical In Vitro Efficacy Data

Assay	Endpoint	Hypothetical IC₅₀ / EC₅₀ (µM)
Anti-inflammatory Assay (LPS-stimulated BV-2 microglia)	Nitric Oxide (NO) Production	15.5
TNF-α Release	12.8
IL-1β Release	18.2
Antioxidant Assay (DPPH)	Radical Scavenging	25.3
Neuroprotection Assay (Aβ₄₂-treated SH-SY5Y cells)	Cell Viability (MTT)	8.7
Aβ Aggregation Assay (Thioflavin T)	Aβ₄₂ Fibril Formation	5.2
Acetylcholinesterase Inhibition Assay	AChE Activity	22.1

Experimental Protocols

The following are detailed protocols that can be adapted to evaluate the therapeutic potential of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone for Alzheimer's disease.

In Vitro Assays

This protocol assesses the ability of the compound to reduce the inflammatory response in lipopolysaccharide (LPS)-stimulated microglial cells.

Caption: Workflow for assessing anti-inflammatory activity in microglial cells.

Protocol:

• Cell Culture: Culture BV-2 microglial cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified incubator.

• Seeding: Seed cells in 96-well plates (for viability and Griess assay) or 6-well plates (for ELISA and qRT-PCR) and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (e.g., 1, 5, 10, 25, 50 µM) for 2 hours.

• Stimulation: Add LPS (1 µg/mL) to the wells (except for the control group) to induce an inflammatory response.

• Incubation: Incubate the plates for 24 hours.

• Nitric Oxide (NO) Measurement: Use the Griess reagent to measure the nitrite (B80452) concentration in the culture supernatant as an indicator of NO production.

• Cytokine Measurement: Quantify the levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the supernatant using commercially available ELISA kits.

• Gene Expression Analysis: Isolate total RNA from the cells and perform quantitative real-time PCR (qRT-PCR) to measure the mRNA expression levels of inflammatory genes such as iNOS and COX-2.

This protocol evaluates the protective effect of the compound on neuronal cells exposed to toxic amyloid-beta oligomers.

Protocol:

• Cell Culture: Culture SH-SY5Y neuroblastoma cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin. Differentiate the cells with retinoic acid (10 µM) for 5-7 days.

• Aβ₄₂ Oligomer Preparation: Prepare Aβ₄₂ oligomers by dissolving the peptide in HFIP, evaporating the solvent, and resuspending in DMSO. Dilute in serum-free medium and incubate at 4°C for 24 hours to form oligomers.

• Treatment: Pre-treat the differentiated SH-SY5Y cells with various concentrations of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone for 2 hours.

• Toxicity Induction: Add pre-aggregated Aβ₄₂ oligomers (e.g., 10 µM) to the cells and incubate for 24-48 hours.

• Cell Viability Assessment: Measure cell viability using the MTT assay. The absorbance at 570 nm is proportional to the number of viable cells.

• Apoptosis Assay: Assess apoptosis by staining the cells with Annexin V-FITC and propidium (B1200493) iodide (PI) followed by flow cytometry analysis.

This protocol assesses the ability of the compound to inhibit the fibrillization of Aβ peptides.

Protocol:

• Aβ₄₂ Preparation: Prepare a stock solution of Aβ₄₂ in a suitable solvent like DMSO.

• Aggregation Assay: In a 96-well black plate, mix Aβ₄₂ (e.g., 10 µM) with various concentrations of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in a buffer (e.g., PBS, pH 7.4).

• Thioflavin T (ThT) Staining: Add Thioflavin T (ThT), a fluorescent dye that binds to amyloid fibrils, to each well.

• Fluorescence Measurement: Monitor the fluorescence intensity (excitation ~440 nm, emission ~485 nm) over time at 37°C using a plate reader. A decrease in fluorescence intensity in the presence of the compound indicates inhibition of Aβ aggregation.

In Vivo Studies (Proposed)

For in vivo evaluation, transgenic mouse models of Alzheimer's disease, such as the 5XFAD or APP/PS1 mice, are recommended.

Caption: Workflow for in vivo evaluation in an Alzheimer's disease mouse model.

Protocol:

• Animal Model: Use 5XFAD transgenic mice, which exhibit aggressive amyloid pathology.

• Drug Administration: Administer 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (e.g., via oral gavage or intraperitoneal injection) to the mice for a specified period (e.g., 3 months), starting before or after the onset of pathology. A vehicle control group should be included.

• Behavioral Testing: Conduct behavioral tests, such as the Morris water maze or Y-maze, to assess learning and memory function.

• Tissue Collection: At the end of the treatment period, euthanize the mice and collect the brains.

• Histopathological Analysis: Perform immunohistochemistry on brain sections to quantify Aβ plaque load (using antibodies like 6E10), microgliosis (Iba1), and astrocytosis (GFAP).

• Biochemical Analysis: Homogenize brain tissue to measure soluble and insoluble Aβ levels using ELISA. Cytokine levels can also be measured in brain homogenates.

• Synaptic Protein Analysis: Use Western blotting to quantify the levels of synaptic proteins (e.g., synaptophysin, PSD-95) as a measure of synaptic integrity.

Conclusion

1,7-Dihydroxy-2,3-Methylenedioxyxanthone presents a promising, yet underexplored, candidate for Alzheimer's disease research. Its known anti-inflammatory and antioxidant properties, coupled with the neuroprotective potential of the broader xanthone family, provide a strong rationale for its investigation. The protocols outlined in this document offer a comprehensive framework for researchers to systematically evaluate the efficacy of this compound in relevant in vitro and in vivo models of Alzheimer's disease. Further research is warranted to elucidate its precise mechanisms of action and to determine its potential as a novel therapeutic agent for this devastating neurodegenerative condition.

References

• 1. Alzheimer's disease: unraveling role of xanthone derivatives and nanocarriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1,7-Dihydroxy-2,3-methylenedioxyxanthone - CD BioGlyco [bioglyco.com]
• 4. The Effects and Mechanisms of Xanthones in Alzheimer's Disease: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. tandfonline.com [tandfonline.com]
• 7. 1,7-Dihydroxy-2,3-Methylenedioxyxanthone | C14H8O6 | CID 5316803 - PubChem [pubchem.ncbi.nlm.nih.gov]

Investigating 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in Parkinson's Disease Models: A Proposed Framework Based on Related Xanthone Derivatives

To the Researcher: The following application notes and protocols provide a detailed framework for investigating the therapeutic potential of xanthone (B1684191) compounds in preclinical models of Parkinson's disease (PD). While specific experimental data for 1,7-dihydroxy-2,3-methylenedioxyxanthone (B1631061) in PD models is not currently available in published literature, the methodologies outlined below are based on extensive research conducted on structurally related and well-studied neuroprotective xanthones, such as α-mangostin. This document is intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals to design and execute studies to evaluate novel xanthone derivatives.

Introduction to Xanthones in Neuroprotection

Xanthones are a class of polyphenolic compounds found in various plant species.[1][2] Many synthetic and natural xanthone derivatives have garnered significant interest for their diverse pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[1][3] In the context of neurodegenerative disorders like Parkinson's disease, which is characterized by the progressive loss of dopaminergic neurons, the multifaceted mechanisms of xanthones make them promising candidates for therapeutic development.[4][5] Compounds like α-mangostin have been shown to mitigate neurotoxicity in PD models by reducing oxidative stress, inhibiting apoptosis, and suppressing neuroinflammation.[4]

Hypothesized Mechanism of Action of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

Based on the known activities of related dihydroxy- and methoxy-substituted xanthones, it is hypothesized that 1,7-dihydroxy-2,3-methylenedioxyxanthone may exert neuroprotective effects through the activation of key cellular defense pathways. A plausible mechanism involves the upregulation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway, leading to the expression of cytoprotective genes.

Caption: Hypothesized Nrf2-ARE signaling pathway activation by a xanthone derivative.

Quantitative Data Summary (Based on α-mangostin as a representative xanthone)

The following tables summarize typical quantitative data obtained from in vitro and in vivo studies of neuroprotective xanthones in Parkinson's disease models. These serve as a benchmark for the expected outcomes when testing a novel compound like 1,7-dihydroxy-2,3-methylenedioxyxanthone.

Table 1: In Vitro Neuroprotective Effects of α-mangostin on SH-SY5Y Cells

Parameter	Condition	α-mangostin Concentration	Result
Cell Viability (%)	MPP+ (500 µM)	0 µM	52.3 ± 4.1
MPP+ (500 µM)	5 µM	68.7 ± 5.3
MPP+ (500 µM)	10 µM	85.2 ± 6.8
Intracellular ROS (%)	MPP+ (500 µM)	0 µM	185.4 ± 12.6
MPP+ (500 µM)	5 µM	132.1 ± 9.8
MPP+ (500 µM)	10 µM	105.6 ± 8.2
Bax/Bcl-2 Ratio	MPP+ (500 µM)	0 µM	3.8 ± 0.4
MPP+ (500 µM)	5 µM	2.1 ± 0.3
MPP+ (500 µM)	10 µM	1.2 ± 0.2
Caspase-3 Activity (%)	MPP+ (500 µM)	0 µM	210.5 ± 15.7
MPP+ (500 µM)	5 µM	145.3 ± 11.9
MPP+ (500 µM)	10 µM	112.8 ± 9.5

Data are presented as mean ± SD and are hypothetical, based on trends reported in the literature for α-mangostin.

Table 2: In Vivo Efficacy of α-mangostin in a MPTP-Induced Mouse Model of Parkinson's Disease

Parameter	Treatment Group	Result
Rotarod Performance (s)	Vehicle + Saline	185 ± 15
Vehicle + MPTP	72 ± 10
α-mangostin (20 mg/kg) + MPTP	125 ± 12
α-mangostin (40 mg/kg) + MPTP	168 ± 14
Striatal Dopamine (B1211576) (ng/mg tissue)	Vehicle + Saline	15.2 ± 1.8
Vehicle + MPTP	6.5 ± 0.9
α-mangostin (20 mg/kg) + MPTP	9.8 ± 1.1
α-mangostin (40 mg/kg) + MPTP	13.1 ± 1.5
Tyrosine Hydroxylase (+) Neurons in SNc	Vehicle + Saline	8500 ± 450
Vehicle + MPTP	3200 ± 300
α-mangostin (20 mg/kg) + MPTP	5100 ± 400
α-mangostin (40 mg/kg) + MPTP	7200 ± 500

SNc: Substantia nigra pars compacta. Data are presented as mean ± SD and are hypothetical, based on trends reported in the literature for α-mangostin.

Experimental Protocols

The following are detailed protocols for key experiments to assess the neuroprotective effects of a test compound like 1,7-dihydroxy-2,3-methylenedioxyxanthone.

Protocol 1: In Vitro Neuroprotection Assay using SH-SY5Y Cells

Objective: To determine the ability of the test compound to protect human neuroblastoma SH-SY5Y cells from MPP+-induced toxicity, a common in vitro model for Parkinson's disease.

Materials:

• SH-SY5Y human neuroblastoma cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Test compound (1,7-dihydroxy-2,3-methylenedioxyxanthone) dissolved in DMSO

• MPP+ iodide

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DCFH-DA (2′,7′-dichlorofluorescin diacetate)

• BCA Protein Assay Kit

• Antibodies for Western Blot (Bax, Bcl-2, Caspase-3, β-actin)

Workflow:

Caption: Workflow for in vitro neuroprotection assessment.

Procedure:

• Cell Culture: Seed SH-SY5Y cells in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

• Pre-treatment: Replace the medium with fresh medium containing various concentrations of the test compound (e.g., 1, 5, 10, 25, 50 µM) or vehicle (DMSO). Incubate for 2 hours.

• Toxicity Induction: Add MPP+ to a final concentration of 500 µM to all wells except the control group. Incubate for 24 hours.

• Cell Viability (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure absorbance at 570 nm using a microplate reader.

• ROS Measurement (DCFH-DA Assay):

  • After the 24-hour MPP+ incubation, wash cells with PBS.

  • Add 10 µM DCFH-DA in serum-free medium and incubate for 30 minutes.

  • Measure fluorescence (excitation 485 nm, emission 535 nm).

• Western Blot Analysis:

  • Lyse cells from parallel experiments in 6-well plates.

  • Determine protein concentration using the BCA assay.

  • Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against Bax, Bcl-2, cleaved Caspase-3, and β-actin.

  • Incubate with HRP-conjugated secondary antibodies and visualize using an ECL detection system.

Protocol 2: In Vivo Neuroprotection in an MPTP-Induced Mouse Model

Objective: To evaluate the in vivo efficacy of the test compound in preventing dopaminergic neuron loss and motor deficits in a sub-acute MPTP mouse model of Parkinson's disease.

Materials:

• C57BL/6 mice (male, 8-10 weeks old)

• MPTP-HCl

• Test compound (1,7-dihydroxy-2,3-methylenedioxyxanthone)

• Saline

• Rotarod apparatus

• HPLC system for dopamine measurement

• Antibodies for immunohistochemistry (Tyrosine Hydroxylase - TH)

Workflow:

Caption: Workflow for in vivo neuroprotection assessment in a mouse model.

Procedure:

• Animal Groups: Divide mice into four groups: (1) Vehicle + Saline, (2) Vehicle + MPTP, (3) Test Compound (low dose) + MPTP, (4) Test Compound (high dose) + MPTP.

• Compound Administration: Administer the test compound (e.g., 20 and 40 mg/kg, i.p.) or vehicle daily for 14 days.

• MPTP Induction: From day 8 to day 12, administer MPTP-HCl (20 mg/kg, i.p.) four times at 2-hour intervals on each day. The control group receives saline injections.

• Behavioral Testing (Rotarod): On day 14, assess motor coordination by measuring the latency to fall from an accelerating rotarod.

• Tissue Collection: On day 15, euthanize the mice and perfuse with saline followed by 4% paraformaldehyde. Dissect the brains.

• Neurochemical Analysis: Homogenize the striatum from one hemisphere and measure dopamine and its metabolites using HPLC with electrochemical detection.

• Immunohistochemistry: Post-fix the other hemisphere, cryoprotect in sucrose, and section the substantia nigra. Perform immunohistochemical staining for Tyrosine Hydroxylase (TH) to visualize dopaminergic neurons. Quantify the number of TH-positive cells using stereological methods.

Conclusion

The provided application notes and protocols offer a robust framework for the preclinical evaluation of 1,7-dihydroxy-2,3-methylenedioxyxanthone or other novel xanthone derivatives for the treatment of Parkinson's disease. By employing these standardized in vitro and in vivo models, researchers can effectively assess the neuroprotective potential, elucidate the mechanism of action, and gather the necessary data to advance promising compounds through the drug development pipeline. The use of well-characterized positive controls, such as α-mangostin, is recommended for comparative analysis and validation of experimental findings.

References

• 1. Xanthones as neuroprotective agents: A comprehensive review of their role in the prevention and treatment of neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Mangosteen Pericarp and Its Bioactive Xanthones: Potential Therapeutic Value in Alzheimer's Disease, Parkinson's Disease, and Depression with Pharmacokinetic and Safety Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Total Synthesis of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the total synthesis of 1,7-dihydroxy-2,3-methylenedioxyxanthone (B1631061), a naturally occurring xanthone (B1684191) with potential therapeutic applications. The synthetic strategy is based on established chemical reactions and is designed to be accessible to researchers with a foundational knowledge of organic synthesis. This protocol includes detailed methodologies for the preparation of key starting materials and the final target molecule, accompanied by quantitative data and visual representations of the synthetic workflow.

Introduction

1,7-Dihydroxy-2,3-methylenedioxyxanthone is a member of the xanthone family of compounds, which are known for their diverse biological activities. This particular xanthone has been isolated from natural sources and has attracted interest for its potential pharmacological properties. The total synthesis of this molecule provides a reliable source of the compound for further investigation and analogue development, crucial for drug discovery and development programs.

The synthetic approach outlined herein involves a convergent strategy, beginning with the preparation of two key aromatic precursors: 1,2,4-trihydroxybenzene and 2-hydroxy-3,4-methylenedioxybenzoic acid. These intermediates are then coupled using the Grover-Shah-Shah reaction to construct the xanthone core.

Synthetic Pathway Overview

The total synthesis of 1,7-dihydroxy-2,3-methylenedioxyxanthone is proposed to proceed via the following three main stages:

• Synthesis of 1,2,4-Trihydroxybenzene (2): This intermediate is prepared from p-benzoquinone in a two-step process involving the formation of 1,2,4-triacetoxybenzene (B1630906) followed by acidic hydrolysis.

• Synthesis of 2-Hydroxy-3,4-methylenedioxybenzoic Acid (4): This key benzoic acid derivative is synthesized from sesamol (B190485) (3,4-methylenedioxyphenol) via a Kolbe-Schmitt carboxylation reaction.

• Grover-Shah-Shah Reaction: The final step involves the condensation of 1,2,4-trihydroxybenzene (2) and 2-hydroxy-3,4-methylenedioxybenzoic acid (4) to yield the target molecule, 1,7-dihydroxy-2,3-methylenedioxyxanthone (5).

Figure 1: Proposed synthetic workflow for 1,7-dihydroxy-2,3-methylenedioxyxanthone.

Experimental Protocols

Stage 1: Synthesis of 1,2,4-Trihydroxybenzene (2)

Step 1a: Synthesis of 1,2,4-Triacetoxybenzene

This procedure is adapted from established methods for the Thiele-Winter acetoxylation of quinones.

• Materials: p-Benzoquinone, Acetic Anhydride (Ac₂O), Concentrated Sulfuric Acid (H₂SO₄).

• Procedure:

  • In a flask equipped with a magnetic stirrer and cooled in an ice bath, add acetic anhydride.

  • Slowly add a catalytic amount of concentrated sulfuric acid to the stirred acetic anhydride.

  • Portion-wise, add p-benzoquinone to the solution, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into a beaker of ice water to precipitate the product.

  • Collect the solid by vacuum filtration and wash thoroughly with cold water.

  • Recrystallize the crude product from ethanol (B145695) to yield pure 1,2,4-triacetoxybenzene.

Step 1b: Synthesis of 1,2,4-Trihydroxybenzene (2)

This step involves the acid-catalyzed hydrolysis of the triacetate.

• Materials: 1,2,4-Triacetoxybenzene, Methanol (B129727) (MeOH), Concentrated Hydrochloric Acid (HCl), Deionized Water.

• Procedure:

  • Suspend 1,2,4-triacetoxybenzene in a mixture of methanol and deionized water.

  • Add a catalytic amount of concentrated hydrochloric acid.

  • Heat the mixture to reflux and stir for 2-3 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • The crude 1,2,4-trihydroxybenzene can be purified by recrystallization from a suitable solvent such as water or an ethanol/water mixture.

Step	Reactant	Product	Reagents	Typical Yield (%)
1a	p-Benzoquinone	1,2,4-Triacetoxybenzene	Ac₂O, H₂SO₄	85-95
1b	1,2,4-Triacetoxybenzene	1,2,4-Trihydroxybenzene	HCl, MeOH, H₂O	>90

Table 1: Summary of quantitative data for the synthesis of 1,2,4-Trihydroxybenzene.

Stage 2: Synthesis of 2-Hydroxy-3,4-methylenedioxybenzoic Acid (4)

This synthesis utilizes the Kolbe-Schmitt reaction for the carboxylation of sesamol.

• Materials: Sesamol (3,4-methylenedioxyphenol), Sodium Hydroxide (B78521) (NaOH), Carbon Dioxide (CO₂), Sulfuric Acid (H₂SO₄).

• Procedure:

  • Prepare sodium phenoxide by reacting sesamol with an equimolar amount of sodium hydroxide in a dry, high-pressure autoclave.

  • Heat the autoclave to remove any residual water.

  • Introduce dry carbon dioxide gas into the autoclave under high pressure (typically 100 atm).

  • Heat the mixture to 120-140 °C and maintain for several hours.

  • Cool the autoclave and release the pressure.

  • Dissolve the solid product in water and acidify with dilute sulfuric acid to precipitate the crude 2-hydroxy-3,4-methylenedioxybenzoic acid.

  • Collect the precipitate by filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol/water) to obtain the pure product.

Step	Reactant	Product	Reagents	Typical Yield (%)
2	Sesamol	2-Hydroxy-3,4-methylenedioxybenzoic Acid	1. NaOH 2. CO₂ 3. H₂SO₄	40-60 (estimated)

Table 2: Estimated quantitative data for the synthesis of 2-Hydroxy-3,4-methylenedioxybenzoic Acid. Yields for this specific substrate may vary and require optimization.

Stage 3: Total Synthesis of 1,7-Dihydroxy-2,3-methylenedioxyxanthone (5)

The final step is the Grover-Shah-Shah reaction, a classic method for xanthone synthesis.

• Materials: 1,2,4-Trihydroxybenzene (2), 2-Hydroxy-3,4-methylenedioxybenzoic Acid (4), Fused Zinc Chloride (ZnCl₂), Phosphorus Oxychloride (POCl₃).

• Procedure:

  • In a round-bottom flask, thoroughly mix 1,2,4-trihydroxybenzene and 2-hydroxy-3,4-methylenedioxybenzoic acid.

  • Add freshly fused and powdered zinc chloride.

  • Carefully add phosphorus oxychloride to the mixture with stirring.

  • Heat the reaction mixture in a water bath at 70-80 °C for 3-5 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the mixture and carefully pour it onto crushed ice with vigorous stirring.

  • The crude xanthone will precipitate. Collect the solid by filtration.

  • Wash the solid with a dilute sodium bicarbonate solution to remove any unreacted benzoic acid, followed by washing with water.

  • The crude product can be purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford pure 1,7-dihydroxy-2,3-methylenedioxyxanthone.

Step	Reactants	Product	Reagents	Typical Yield (%)
3	1,2,4-Trihydroxybenzene, 2-Hydroxy-3,4-methylenedioxybenzoic Acid	1,7-Dihydroxy-2,3-methylenedioxyxanthone	ZnCl₂, POCl₃	30-50 (estimated)

Table 3: Estimated quantitative data for the final synthesis step. Yields are dependent on the purity of starting materials and reaction conditions.

Characterization

The final product, 1,7-dihydroxy-2,3-methylenedioxyxanthone, should be characterized by standard spectroscopic methods to confirm its identity and purity.

• ¹H NMR: Expected signals would include aromatic protons, a singlet for the methylenedioxy group, and exchangeable phenolic proton signals.

• ¹³C NMR: The spectrum should show the characteristic number of carbon signals for the xanthone core, including the carbonyl carbon, aromatic carbons, and the methylenedioxy carbon.

• Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of the product (C₁₄H₈O₆, MW: 272.21 g/mol ) should be observed.

• Infrared (IR) Spectroscopy: Characteristic absorption bands for hydroxyl groups, aromatic C-H, C=O (carbonyl), and C-O-C (ether and methylenedioxy) functionalities are expected.

• Purity (HPLC): The purity of the final compound should be determined by High-Performance Liquid Chromatography.

Safety Precautions

All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times. The reagents used in this synthesis are corrosive and/or toxic. Handle with care and consult the Safety Data Sheets (SDS) for each chemical before use. Phosphorus oxychloride reacts violently with water. High-pressure reactions in an autoclave require specialized equipment and training.

Concluding Remarks

This document provides a detailed and structured protocol for the total synthesis of 1,7-dihydroxy-2,3-methylenedioxyxanthone. The described synthetic route offers a practical approach for obtaining this valuable compound for research purposes. The provided data tables and workflow diagrams are intended to facilitate the replication and potential optimization of this synthesis in a laboratory setting. Successful execution of these protocols will provide researchers with a pure sample of the target xanthone, enabling further exploration of its biological activities and potential as a therapeutic agent.

Technical Notes & Optimization

Technical Support Center: Optimizing 1,7-Dihydroxy-2,3-Methylenedioxyxanthone Extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone extraction. The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during experimental procedures.

Troubleshooting Guide

This section addresses specific issues that may arise during the extraction and purification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Q1: Why is the yield of my 1,7-Dihydroxy-2,3-Methylenedioxyxanthone extract unexpectedly low?

A1: Low extraction yield can be attributed to several factors. Consider the following troubleshooting steps:

• Solvent Selection: The polarity of the extraction solvent is critical. While general xanthone (B1684191) extraction is effective with solvents like ethanol (B145695) and acetone (B3395972), the optimal solvent for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone may differ.[1] Ethyl acetate (B1210297) has been used for the extraction of this class of compounds from Polygala species. It is advisable to perform small-scale trial extractions with a range of solvents of varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate) to determine the most effective one for your plant material.

• Extraction Method: Conventional methods like maceration can result in lower yields compared to more advanced techniques.[2] Consider employing methods such as Microwave-Assisted Extraction (MAE) or Subcritical Ethanol Extraction, which have been shown to improve xanthone yields.[2][3]

• Particle Size of Plant Material: Ensure that the plant material is finely ground. A smaller particle size increases the surface area available for solvent penetration, leading to more efficient extraction.

• Solvent-to-Solid Ratio: An inadequate volume of solvent can lead to saturation and incomplete extraction. Experiment with different solvent-to-solid ratios (e.g., 10:1, 20:1, 30:1 mL/g) to find the optimal condition where the yield is maximized.[4]

• Extraction Time and Temperature: Both time and temperature play a crucial role. For maceration, ensure sufficient extraction time (e.g., 24-48 hours).[1] For methods like subcritical water extraction, higher temperatures (e.g., 160-180°C) can significantly increase the yield of xanthones.[5][6][7] However, be cautious as excessive heat can lead to the degradation of the target compound.

Q2: My extract contains a high amount of impurities. How can I improve the purity of the 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A2: The presence of impurities is a common challenge. Here are some strategies to enhance the purity of your extract:

• Sequential Extraction: Employ a sequential extraction with solvents of increasing polarity. Start with a non-polar solvent like hexane (B92381) to remove lipids and other non-polar compounds. Then, proceed with a more polar solvent like ethyl acetate or acetone to extract the xanthones.

• Chromatographic Purification: For high-purity requirements, chromatographic techniques are essential. Column chromatography using silica (B1680970) gel or Sephadex is commonly used for the separation of xanthones. High-Performance Liquid Chromatography (HPLC) can be employed for final purification and quantification.

• Liquid-Liquid Partitioning: After initial extraction, the crude extract can be dissolved in a suitable solvent and partitioned against an immiscible solvent to separate compounds based on their differential solubilities.

Q3: I am observing degradation of my target compound during the extraction process. What can I do to prevent this?

A3: Degradation of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone can occur due to exposure to high temperatures, light, or extreme pH.

• Temperature Control: For heat-sensitive extractions, consider using methods that operate at lower temperatures, such as maceration at room temperature or ultrasound-assisted extraction. If using higher temperatures, optimize the extraction time to minimize thermal degradation.

• Light Protection: Store extracts in amber-colored vials or wrap containers with aluminum foil to protect them from light-induced degradation.

• pH Management: Avoid the use of strong acids or bases during extraction, as they can cause structural changes to the xanthone molecule.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the extraction of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Q1: What is the best extraction method for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A1: The most suitable extraction method depends on the available equipment, desired yield, and the scale of the extraction. While traditional methods like maceration and Soxhlet extraction are widely used, modern techniques can offer significant advantages.

• Microwave-Assisted Extraction (MAE): This method can significantly reduce extraction time and solvent consumption.[3]

• Subcritical Ethanol Extraction: This technique has been shown to provide high xanthone yields in a shorter time compared to conventional methods.[2]

• Supercritical CO2 Extraction: This is an environmentally friendly method that can offer high selectivity, especially when used with a co-solvent like ethanol.

Q2: Which solvent is recommended for the extraction of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A2: Based on the literature for related xanthones from Polygala species, ethyl acetate is a suitable solvent. However, for optimizing the yield, it is recommended to test a range of solvents with moderate polarity, such as acetone and ethanol.[1]

Q3: What is a typical yield for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A3: The content of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in extracts from Polygala cyparissias has been reported to range from 0 to 5.4 mg per gram of the dried plant material. The actual yield will depend on the plant source, geographical location, harvesting time, and the extraction method used.

Q4: How can I quantify the amount of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in my extract?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis or Mass Spectrometry) is the most common and accurate method for the quantification of specific xanthones like 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Data Presentation

The following tables summarize quantitative data on total xanthone extraction from plant sources, primarily mangosteen pericarp, as specific comparative data for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is limited. This data can serve as a general guideline for optimizing your extraction protocol.

Table 1: Comparison of Extraction Methods for Total Xanthones

Extraction Method	Plant Material	Solvent	Time	Yield (mg/g dried sample)	Reference
Maceration	Mangosteen Pericarp	95% Ethanol	0.5 h	28.31	[2]
Soxhlet	Mangosteen Pericarp	95% Ethanol	0.5 h	31.26	[2]
Subcritical Ethanol	Mangosteen Pericarp	95% Ethanol	0.5 h	57.42	[2]
Ultrasound-Assisted	Mangosteen Pericarp	80% Ethanol	0.5 h	0.176	[6]

Table 2: Effect of Solvent and Time on Total Xanthone Yield (Maceration)

Solvent	Time (h)	Yield (mg/g)	Reference
Acetone	48	32.825	[1]
Ethanol	48	Not specified	[1]
Ethyl Acetate	48	Not specified	[1]
Methanol	48	Not specified	[1]
Water	48	19.460	[1]

Table 3: Effect of Solvent-to-Solid Ratio on Total Xanthone Yield (Subcritical Ethanol Extraction)

Solvent-to-Solid Ratio (mL/g)	Yield (mg/g dried sample)	Reference
5:1	41.96	[2]
10:1	50.69	[2]
15:1	54.06	[2]
20:1	57.42	[2]
25:1	57.90	[2]

Experimental Protocols

The following are detailed methodologies for key experiments related to the extraction of xanthones. These should be adapted for the specific target compound, 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Protocol 1: General Maceration Protocol for Xanthone Extraction

• Preparation of Plant Material: Air-dry the plant material (e.g., roots and aerial parts of Polygala species) and grind it into a fine powder.

• Extraction:

  • Weigh a specific amount of the powdered plant material (e.g., 100 g).

  • Place the powder in a suitable container (e.g., a large Erlenmeyer flask).

  • Add the selected solvent (e.g., ethyl acetate) at a predetermined solvent-to-solid ratio (e.g., 10:1 v/w).

  • Seal the container and allow it to stand at room temperature for a specified period (e.g., 48 hours), with occasional agitation.

• Filtration: Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C) to obtain the crude extract.

• Drying and Storage: Dry the crude extract in a vacuum oven to remove any residual solvent and store it in a desiccator in the dark.

Protocol 2: General Soxhlet Extraction Protocol

• Preparation of Plant Material: Prepare the dried and powdered plant material as described in Protocol 1.

• Extraction:

  • Place a known amount of the powdered material (e.g., 20 g) into a thimble.

  • Place the thimble inside the main chamber of the Soxhlet extractor.

  • Fill the distilling flask with the chosen solvent (e.g., ethanol) to about two-thirds of its volume.

  • Assemble the Soxhlet apparatus and heat the flask.

  • Allow the extraction to proceed for a set number of cycles or a specific duration (e.g., 6-8 hours).

• Solvent Evaporation and Drying: After extraction, recover the solvent and dry the crude extract as described in Protocol 1.

Mandatory Visualization

The following diagrams illustrate key workflows and relationships in the extraction and analysis of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Caption: Experimental workflow for the extraction and analysis of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Caption: Troubleshooting logic for addressing low extraction yield.

References

• 1. Xanthones from Polygala alpestris (Rchb.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. 1,7-Dimethoxy-2,3-methylenedioxyxanthone | CAS:145523-71-3 | Manufacturer ChemFaces [chemfaces.com]
• 5. researchgate.net [researchgate.net]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

Welcome to the technical support center for the purification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with this compound.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, primarily focusing on chromatographic techniques.

Problem	Potential Cause	Suggested Solution
Poor Peak Resolution in HPLC	Inadequate separation of the target compound from impurities.	- Optimize the mobile phase gradient. A shallower gradient can improve the separation of closely eluting compounds.- Adjust the mobile phase composition. Varying the ratio of organic solvent (e.g., methanol (B129727) or acetonitrile) to aqueous solvent (often with a modifier like formic acid) can alter selectivity.[1][2]- Change the stationary phase. A different column chemistry (e.g., C8 instead of C18) or a column with a smaller particle size may provide better resolution.[3]- Adjust the column temperature. An elevated temperature can sometimes improve peak shape and resolution.[2]
Peak Tailing	- Interaction of the hydroxyl groups of the xanthone (B1684191) with active sites on the silica (B1680970) support.- Column overload.	- Add a competing base (e.g., triethylamine) to the mobile phase in small concentrations to block active silanol (B1196071) groups.- Ensure the sample concentration is within the linear range of the column.- Check for and replace any column voids or contamination.
Low Recovery of the Target Compound	- Irreversible adsorption of the compound onto the stationary phase.- Degradation of the compound during purification.	- Use a mobile phase with a stronger elution solvent to ensure complete elution from the column.- Work at lower temperatures and protect the sample from light if the compound is found to be unstable.- Ensure the pH of the mobile phase is compatible with the compound's stability.
Inconsistent Retention Times	- Fluctuation in mobile phase composition.- Changes in column temperature.- Pump malfunction or leaks.	- Ensure the mobile phase is well-mixed and degassed.- Use a column oven to maintain a consistent temperature.[2]- Check the HPLC system for leaks and ensure the pump is delivering a constant flow rate.[4]
Presence of Multiple Impurities	The crude extract contains a complex mixture of related xanthones and other plant metabolites.[5][6]	- Employ a multi-step purification strategy. Consider using an initial separation technique like Centrifugal Partition Chromatography (CPC) to fractionate the crude extract before final purification by preparative HPLC.[7]- High-Speed Countercurrent Chromatography (HSCCC) is another effective method for separating major bioactive xanthones from complex mixtures.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for the purification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A1: A common and effective starting point is reversed-phase high-performance liquid chromatography (RP-HPLC) using a C18 column.[1][10] A gradient elution with a mobile phase consisting of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., methanol or acetonitrile) is typically employed.[1][2] For larger-scale purification from a crude extract, consider preliminary fractionation using techniques like Centrifugal Partition Chromatography (CPC) or High-Speed Countercurrent Chromatography (HSCCC).[7][8][9]

Q2: What are some common impurities encountered during the purification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A2: When isolated from natural sources like Polygala cyparissias, common impurities include other xanthone derivatives with similar structures, such as 1,3-dihydroxy-7-methoxyxanthone.[6] The structural similarity of these compounds makes their separation challenging.[5]

Q3: How can I monitor the purity of my fractions during the purification process?

A3: Thin-layer chromatography (TLC) is a rapid and cost-effective method for monitoring fractions.[5] For more accurate assessment, analytical HPLC with UV detection is recommended.[1][10] The use of a photodiode array (PDA) detector can help in identifying peaks by their UV spectra. Mass spectrometry (MS) coupled with HPLC can provide definitive identification of the target compound and impurities.[7]

Q4: What is a suitable solvent for dissolving the crude extract before purification?

A4: The choice of solvent depends on the extraction method used. An 80:20 mixture of acetone (B3395972) and water is effective for extracting a wide variety of xanthones.[1] For chromatographic injection, the sample should be dissolved in a solvent compatible with the mobile phase, such as methanol or a mixture of the mobile phase components.

Q5: What purity level can I expect to achieve with standard purification methods?

A5: With optimized multi-step purification protocols, such as a combination of HSCCC and preparative HPLC, it is possible to achieve purities of over 93%.[8][9] Commercially available standards of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone are often available at purities of 95% to 99%.[11]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Xanthone Analysis

This protocol is a general method adapted from literature for the analysis of xanthone derivatives.[1][2][10]

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or PDA detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Methanol or Acetonitrile

• Gradient Elution: A typical gradient might be from 65% to 90% Solvent B over 30 minutes. The exact gradient should be optimized for the specific separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.[2]

• Detection: UV detection at 254 nm.[1]

• Sample Preparation: Dissolve the sample in methanol or the initial mobile phase composition. Filter through a 0.45 µm syringe filter before injection.

Centrifugal Partition Chromatography (CPC) for Xanthone Fractionation

This protocol is based on a method used for the purification of xanthones from a crude extract.[7]

• Instrumentation: A CPC system with a preparative coil.

• Solvent System: A two-phase solvent system is required. The selection of the solvent system is critical and needs to be determined experimentally based on the partition coefficient (K) of the target compound.

• Sample Preparation: Dissolve the crude extract in a suitable volume of the solvent system.

• Operation:

  • Fill the CPC rotor with the stationary phase.

  • Set the desired rotational speed (e.g., 1700 rpm).

  • Pump the mobile phase through the system until hydrodynamic equilibrium is reached.

  • Inject the sample.

  • Continue pumping the mobile phase and collect fractions.

• Fraction Analysis: Analyze the collected fractions using analytical HPLC or TLC to identify those containing the target compound.

Visualizations

Caption: Workflow for the purification of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Caption: Troubleshooting steps for poor peak resolution in HPLC.

References

• 1. HPLC analysis of selected xanthones in mangosteen fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Separation methods for pharmacologically active xanthones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. technosaurus.co.jp [technosaurus.co.jp]
• 8. A fast and efficient preparative method for separation and purification of main bioactive xanthones from the waste of <i>Garcinia mangostana</i> L. by high-speed countercurrent chromatography - Arabian Journal of Chemistry [arabjchem.org]
• 9. researchgate.net [researchgate.net]
• 10. A validated HPLC method for the assay of xanthone and 3-methoxyxanthone in PLGA nanocapsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CAS 183210-63-1 | 1,7-Dihydroxy-2,3-methylenedioxyxanthone [phytopurify.com]

Technical Support Center: 1,7-Dihydroxy-2,3-Methylenedioxyxanthone Solubility

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance for determining the solubility of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in various solvents.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a type of xanthone (B1684191), is a polyphenolic compound.[1] Generally, xanthones are known to be poorly soluble in water.[2] The solubility is expected to be higher in organic solvents, particularly polar organic solvents, due to the presence of hydroxyl and methylenedioxy functional groups which can participate in hydrogen bonding and dipole-dipole interactions. However, the planar, aromatic core of the molecule contributes to its hydrophobicity.

Q2: I am observing very low solubility in aqueous solutions. Is this expected?

Yes, this is expected. Xanthones and their derivatives often exhibit low aqueous solubility.[2][3] For instance, the parent compound, xanthone, is classified as practically insoluble in water.[2] To enhance aqueous solubility for bioassays or formulation studies, techniques such as the use of co-solvents, complexation, or formulation into oil-in-water emulsions may be necessary.[2][3]

Q3: My compound is not dissolving even in organic solvents. What could be the issue?

Several factors could contribute to this issue:

• Solvent Polarity: The solvent may not have the appropriate polarity to dissolve the compound. A systematic approach using solvents of varying polarities is recommended.

• Saturation Limit: You may have exceeded the solubility limit of the compound in that specific solvent at the given temperature.

• Purity of the Compound: Impurities can sometimes affect solubility. Ensure you are using a high-purity sample.[1]

• Equilibration Time: The dissolution process may be slow and require more time to reach equilibrium. Ensure adequate mixing and time.

• Temperature: Solubility is temperature-dependent. For endothermic dissolution processes, increasing the temperature will increase solubility.[4]

Q4: How can I quantify the solubility of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A common method is to prepare a saturated solution, filter out the undissolved solid, and then determine the concentration of the dissolved compound in the filtrate using an analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV-Vis detection.[3][5] This provides a quantitative measure of solubility in a specific solvent at a given temperature.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent solubility results between experiments.	Variation in experimental conditions such as temperature, equilibration time, or stirring speed.	Strictly control all experimental parameters. Use a constant temperature bath and ensure consistent agitation and equilibration times for all samples.[6]
Precipitation of the compound during analysis.	The solvent used for analysis (e.g., mobile phase in HPLC) is a poor solvent for the compound.	Ensure that the analytical method, including the composition of the mobile phase, is compatible with the solubility of the compound. It may be necessary to dilute the sample in a solvent that maintains solubility.
Difficulty in separating undissolved solid from the saturated solution.	Fine particles of the compound may pass through the filter.	Use a fine-pore filter (e.g., 0.45 µm or smaller) for filtration.[3] Centrifugation prior to filtration can also help to pellet the fine particles.
The compound appears to degrade in certain solvents.	The solvent may be reacting with the compound. This is more likely with reactive solvents or under harsh conditions (e.g., high heat, presence of acids or bases).	Visually inspect for color changes or the appearance of new peaks in the analytical chromatogram. If degradation is suspected, choose a more inert solvent.

Experimental Protocol: Determining the Solubility of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

This protocol outlines a general method for determining the solubility of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in a given solvent.

Materials:

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (powder form, >98% purity)[1]

• Selected solvents (e.g., water, ethanol, methanol, acetone, dimethyl sulfoxide (B87167) (DMSO))

• Vials with screw caps

• Spatula

• Analytical balance

• Shaker or magnetic stirrer

• Constant temperature bath or incubator

• Syringe filters (0.45 µm or smaller)

• Autosampler vials for HPLC

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone to a vial containing a known volume of the selected solvent. The exact amount should be more than what is expected to dissolve.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials in a shaker or on a magnetic stirrer in a constant temperature bath (e.g., 25 °C or 37 °C).

  • Allow the mixture to equilibrate for a sufficient amount of time (e.g., 24-48 hours) to ensure that the solution is saturated.[5]

• Separation of Undissolved Solid:

  • After equilibration, let the vials stand to allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe filter into a clean vial. This step is crucial to remove any undissolved particles.[3]

• Quantification:

  • Dilute the filtered solution with a suitable solvent to a concentration within the calibration range of your analytical method.

  • Analyze the diluted solution using a validated HPLC method to determine the concentration of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.[3]

  • Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the solubility.[5]

• Data Reporting:

  • Express the solubility as mass per unit volume (e.g., mg/mL or µg/mL).

Quantitative Solubility Data

The following table should be used to record experimental solubility data for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Solvent	Temperature (°C)	Solubility (mg/mL)	Method of Analysis
Water	25	HPLC-UV
Ethanol	25	HPLC-UV
Methanol	25	HPLC-UV
Acetone	25	HPLC-UV
Dimethyl Sulfoxide (DMSO)	25	HPLC-UV
User-defined solvent 1
User-defined solvent 2

Experimental Workflow

Caption: Workflow for determining the solubility of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

References

• 1. 1,7-Dihydroxy-2,3-methylenedioxyxanthone - CD BioGlyco [bioglyco.com]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Exploring green solvent systems and enhanced solubility of xanthone in triglyceride-based tricaprin-tricaprylin mixtures with thermodynamic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. quora.com [quora.com]

Stability of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone under experimental conditions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (MDX). The following troubleshooting guides and frequently asked questions (FAQs) address common challenges related to the stability of this compound under typical experimental conditions.

Disclaimer: Specific stability data for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is limited in published literature. The information provided here is based on the general chemical properties of xanthones, phenolic compounds, and molecules with similar functional groups (catechol and methylenedioxy moieties). It is crucial to perform compound-specific validation for all experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A1: Like many phenolic compounds, the stability of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is likely influenced by several factors:

• pH: The presence of dihydroxy groups suggests susceptibility to degradation in alkaline conditions. Phenolic compounds are generally more stable in acidic to neutral pH.[1]

• Temperature: Elevated temperatures can accelerate degradation reactions.[2][3] Flavonoids and related polyphenols are known to be sensitive to thermal degradation.[2][3]

• Light: Exposure to UV or even ambient light can induce photodegradation.[4][5] It is advisable to protect solutions and solid material from light.

• Oxidation: The dihydroxy functionality makes the molecule susceptible to oxidative degradation. The presence of oxidizing agents or dissolved oxygen can lead to the formation of quinone-type structures and other degradation products.

• Presence of Metal Ions: The catechol-like moiety can chelate metal ions, which may catalyze degradation reactions.

Q2: I am observing a change in the color of my 1,7-Dihydroxy-2,3-Methylenedioxyxanthone solution over time. What could be the cause?

A2: A color change, typically to a brownish or yellowish hue, in solutions of phenolic compounds is often an indication of degradation, specifically oxidation. This can be caused by:

• Exposure to air (oxygen).

• Presence of trace metal ion contaminants.

• Exposure to light.

• Elevated pH.

To mitigate this, it is recommended to use freshly prepared solutions, degas solvents, use amber glassware or wrap containers in foil, and maintain an appropriate pH.

Q3: What are the recommended storage conditions for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A3: For long-term storage, the solid compound should be kept in a tightly sealed container, protected from light, and stored at low temperatures (e.g., -20°C). For solutions, it is best to prepare them fresh. If short-term storage is necessary, store in a refrigerator (2-8°C), protect from light, and consider purging the container with an inert gas like nitrogen or argon to minimize oxidation.

Troubleshooting Guides

Issue 1: Inconsistent Results in Stability Studies

Symptom	Possible Cause	Troubleshooting Steps
High variability in replicate samples.	Inconsistent sample preparation or storage.	- Ensure uniform exposure of all samples to stress conditions.- Use a consistent and validated sample preparation procedure.- Analyze samples immediately after preparation or store them under identical, controlled conditions.
Drifting retention times in HPLC analysis.	Changes in mobile phase composition, column temperature, or column equilibration.	- Prepare fresh mobile phase daily.- Use a column oven to maintain a constant temperature.- Ensure the column is adequately equilibrated between injections.[6]
Appearance of unexpected peaks in chromatograms.	Contamination or degradation during the analytical run.	- Run a blank (solvent) injection to check for system contamination.- Ensure the purity of solvents and reagents.- Investigate if the compound is degrading in the autosampler over the course of the analysis.

Issue 2: Rapid Degradation Observed Under Mild Conditions

Symptom	Possible Cause	Troubleshooting Steps
Significant loss of parent compound at neutral pH and room temperature.	Presence of contaminants that catalyze degradation (e.g., metal ions).	- Use high-purity solvents and reagents.- Consider adding a chelating agent like EDTA to the buffer to sequester metal ions.
Degradation in control samples (unstressed).	Improper storage of stock solutions or the solid compound.	- Re-evaluate the storage conditions of your stock solutions and solid material.- Prepare fresh stock solutions for each experiment.

Experimental Protocols

Forced Degradation Study Protocol (General)

This protocol is a general guideline for conducting forced degradation studies on 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, based on ICH guidelines.[7][8] The goal is to achieve 5-20% degradation of the active ingredient.[7]

1. Sample Preparation:

• Prepare a stock solution of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in a suitable solvent (e.g., methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

Condition	Procedure
Acid Hydrolysis	- Dilute the stock solution with 0.1 M HCl.- Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).- At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to the final concentration for analysis.
Base Hydrolysis	- Dilute the stock solution with 0.1 M NaOH.- Incubate at room temperature, monitoring at shorter time intervals initially (e.g., 30 min, 1, 2, 4 hours) due to potential rapid degradation.- At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute for analysis.
Oxidative Degradation	- Dilute the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂).- Incubate at room temperature, protected from light, for a defined period (e.g., 2, 4, 8, 24 hours).- At each time point, withdraw an aliquot and dilute for analysis.
Thermal Degradation	- Store the solid compound in a stability chamber at an elevated temperature (e.g., 60°C, 80°C) for a set period.- At each time point, dissolve a weighed amount of the stressed solid and analyze.- For solutions, incubate the stock solution at an elevated temperature (e.g., 60°C) and analyze at time intervals.
Photodegradation	- Expose the solution (in a photostable, transparent container) and the solid compound to a light source according to ICH Q1B guidelines (e.g., option 2: cool white fluorescent lamp and a near UV lamp).- Keep control samples wrapped in aluminum foil to protect from light.- Analyze samples at appropriate time intervals.

3. Analysis:

• Use a validated stability-indicating HPLC method (e.g., reversed-phase C18 column with a gradient of water/acetonitrile or methanol, with a UV detector).

• Monitor the decrease in the peak area of the parent compound and the formation of degradation products.

Data Presentation

Table 1: Hypothetical Stability Data Summary for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

Stress Condition	Duration	Temperature	% Degradation (Hypothetical)	Number of Major Degradants (Hypothetical)
0.1 M HCl	24 hours	60°C	8%	1
0.1 M NaOH	4 hours	25°C	15%	2
3% H₂O₂	8 hours	25°C	12%	3
Solid State	7 days	80°C	5%	1
Photolytic (ICH Q1B)	7 days	25°C	18%	2

Note: This table presents hypothetical data for illustrative purposes. Actual results must be determined experimentally.

Visualizations

Experimental Workflow for Forced Degradation Study

Caption: Workflow for a forced degradation study of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Potential Degradation Pathways

Caption: Plausible degradation pathways for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

References

• 1. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. ijcrt.org [ijcrt.org]

Technical Support Center: Overcoming Poor Solubility of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor aqueous solubility of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,7-Dihydroxy-2,3-Methylenedioxyxanthone and what are its known biological activities?

A1: 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is a natural xanthone (B1684191) compound.[1][2] It has been reported to possess antiulcerogenic, antioxidant, and antihyperalgesic activities.[1][2] Xanthones as a class of compounds are known to exhibit a wide range of biological effects, including anti-inflammatory and immunomodulatory properties.

Q2: What is the primary challenge in using 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in cell-based assays?

A2: The principal challenge is its low aqueous solubility. Like many other xanthones, this compound is hydrophobic, which can lead to precipitation when added to aqueous cell culture media. This can result in inconsistent compound concentrations and unreliable experimental outcomes.

Q3: What is the recommended initial solvent for dissolving 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A3: The most common and recommended initial solvent is Dimethyl Sulfoxide (DMSO). It is advisable to prepare a high-concentration stock solution in 100% DMSO, which can then be serially diluted to the final working concentration in your cell culture medium.

Q4: My compound precipitates out of solution when I add it to my cell culture medium. What can I do?

A4: Precipitation upon dilution into aqueous media is a common issue with hydrophobic compounds. Here are several troubleshooting steps:

• Check Final DMSO Concentration: Ensure the final concentration of DMSO in your culture medium is not toxic to your specific cell line. For most cell lines, a final DMSO concentration of 0.1% to 0.5% is generally well-tolerated, but this should be determined empirically for your experimental system.[3]

• Use a Serial Dilution Approach: Instead of a single large dilution, perform a stepwise serial dilution of your DMSO stock solution into the cell culture medium. This gradual decrease in solvent concentration can help maintain solubility.

• Warm the Medium: Gently warming the cell culture medium to 37°C before adding the compound can sometimes improve solubility.

• Explore Advanced Formulation Strategies: If DMSO alone is insufficient, consider using solubility-enhancing techniques such as complexation with cyclodextrins or creating a solid dispersion.

Q5: What are the potential signaling pathways affected by xanthones like 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A5: Xanthones are known to modulate several key signaling pathways involved in inflammation and cellular stress responses. These include the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are central to the inflammatory process. Additionally, some xanthones can activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a critical regulator of the cellular antioxidant response.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Compound precipitates immediately upon addition to cell culture medium.	The compound has very low aqueous solubility and is crashing out of the high-concentration DMSO stock when introduced to the aqueous environment.	1. Prepare a less concentrated DMSO stock solution. 2. Use a stepwise dilution method, adding the stock solution to a small volume of medium first, vortexing, and then adding this to the final volume. 3. Consider using a solubility enhancer like cyclodextrin (B1172386) (see Protocol 2).
Precipitation occurs over time in the incubator.	The compound is not stable in the culture medium at the experimental concentration and temperature.	1. Decrease the final concentration of the compound in your experiment. 2. Reduce the incubation time if experimentally feasible. 3. Use a formulation with improved stability, such as a solid dispersion (see Protocol 3).
Inconsistent or non-reproducible experimental results.	Incomplete dissolution or precipitation of the compound is leading to variable effective concentrations.	1. Always visually inspect your final working solution for any signs of precipitation before adding it to cells. 2. Prepare fresh dilutions for each experiment from a validated stock solution. 3. Filter the final working solution through a 0.22 µm syringe filter to remove any micro-precipitates.
Cell toxicity observed in vehicle control (DMSO only).	The final concentration of DMSO is too high for the specific cell line being used.	1. Perform a dose-response experiment to determine the maximum tolerated DMSO concentration for your cells. 2. Aim to keep the final DMSO concentration below 0.1% if possible, especially for sensitive or primary cell lines.

Quantitative Data Summary

Solvent	Solubility of Xanthone (mg/mL)	Reference
Acetone	>12	[4]
Ethyl Acetate	>12	[4]
Toluene	>12	[4]
Methanol (B129727)	<4	[4]
Water	<4	[4]
Isopropanol/Water (70:30 w/w)	<8	[4]
Isopropanol/Water (30:70 w/w)	<2	[4]

Note: This data is for the parent compound "xanthone" and should be used as an estimate. Empirical determination of solubility for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in your specific experimental setup is highly recommended.

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution and Working Dilutions

This protocol describes the standard method for preparing a stock solution of a hydrophobic compound in DMSO and its subsequent dilution for cell culture experiments.

Materials:

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Sterile cell culture medium

• Vortex mixer

• 0.22 µm syringe filter (optional)

Procedure:

• Stock Solution Preparation (e.g., 10 mM): a. Calculate the mass of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone needed to prepare a 10 mM stock solution (Molecular Weight: 272.21 g/mol ). For 1 mL of a 10 mM stock, you will need 2.72 mg. b. Weigh the required amount of the compound and place it in a sterile microcentrifuge tube. c. Add the calculated volume of 100% DMSO to the tube. d. Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution. e. (Optional) Sterilize the stock solution by passing it through a 0.22 µm syringe filter. f. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

• Working Solution Preparation: a. Thaw an aliquot of the stock solution at room temperature. b. Warm the cell culture medium to 37°C. c. Perform serial dilutions of the stock solution in the pre-warmed medium to achieve the desired final concentration. Ensure the final DMSO concentration is within the tolerated range for your cells. d. For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of stock to 999 µL of medium). e. Mix well by gentle pipetting or inverting the tube.

Protocol 2: Solubility Enhancement using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol outlines the preparation of an inclusion complex of the xanthone with HP-β-CD to improve its aqueous solubility.

Materials:

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Deionized water

• Methanol or Ethanol

• Magnetic stirrer and stir bar

• Centrifuge

• Freeze-dryer (lyophilizer)

Procedure:

• Complex Formation (1:1 Molar Ratio): a. Dissolve a specific molar amount of HP-β-CD in deionized water with stirring. b. Dissolve an equimolar amount of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in a minimal amount of methanol or ethanol. c. Slowly add the xanthone solution to the stirring HP-β-CD solution. d. Continue stirring the mixture at room temperature for 24-72 hours, protected from light. e. Remove the supernatant by centrifugation.

• Lyophilization: a. Freeze the resulting mixture at -20°C or -80°C overnight. b. Lyophilize the frozen sample for 24-48 hours until a dry powder (the inclusion complex) is obtained.

• Preparation of Stock and Working Solutions: a. The lyophilized powder can now be dissolved directly in cell culture medium to prepare a stock solution. b. Determine the concentration of the xanthone in the stock solution and perform serial dilutions as needed for your experiments.

Protocol 3: Preparation of a Solid Dispersion

This protocol describes the solvent evaporation method to prepare a solid dispersion of the xanthone in a water-soluble polymer to enhance its dissolution rate.

Materials:

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

• A water-soluble polymer (e.g., Polyvinylpyrrolidone (PVP) K30, Poloxamer 188)

• A common solvent that dissolves both the drug and the polymer (e.g., ethanol, methanol, or a mixture)

• Rotary evaporator or a water bath with a nitrogen stream

• Mortar and pestle

• Sieve

Procedure:

• Dissolution: a. Weigh the desired amounts of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone and the chosen polymer (e.g., a 1:5 drug-to-polymer ratio by weight). b. Dissolve both components in a suitable common solvent in a round-bottom flask.

• Solvent Evaporation: a. Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-60°C). b. Alternatively, the solvent can be evaporated in a water bath with a gentle stream of nitrogen. c. Continue the evaporation until a solid film is formed and all the solvent is removed.

• Post-Processing: a. Scrape the solid dispersion from the flask. b. Grind the solid mass into a fine powder using a mortar and pestle. c. Pass the powder through a sieve to obtain a uniform particle size. d. The resulting powder can be stored in a desiccator.

• Solution Preparation: a. The solid dispersion powder can be directly dissolved in cell culture medium to prepare the working solutions for your experiments.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for solubilizing and testing the compound.

Caption: Inhibition of the NF-κB signaling pathway by the xanthone.

Caption: Modulation of the MAPK signaling cascade by the xanthone.

References

• 1. 1,7-Dihydroxy-2,3-methylenedioxyxanthone - CD BioGlyco [bioglyco.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Potential degradation products of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential degradation of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the likely conditions that can cause the degradation of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A1: Based on the general stability of xanthone (B1684191) compounds, 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is susceptible to degradation under several conditions. These include exposure to high temperatures, strong acidic or basic pH, oxidizing agents, and UV light.[1] For instance, studies on other xanthones have shown that high temperatures can provide the necessary energy for various degradation reactions.[1] Similarly, exposure to acidic and basic conditions can lead to hydrolysis or rearrangement of the molecule.

Q2: What are the potential degradation products of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A2: While specific degradation products for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone are not extensively documented in the public domain, we can hypothesize potential products based on its chemical structure and the degradation pathways of similar phenolic compounds. The methylenedioxy bridge is susceptible to hydrolysis under acidic conditions, which would yield the corresponding catechol (1,2,3,7-tetrahydroxyxanthone). The dihydroxy-substituted aromatic ring may be prone to oxidation, leading to the formation of quinone-type structures. Cleavage of the xanthone core, although requiring more energy, could also occur under harsh conditions.

Q3: How can I prevent the degradation of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone during storage and experimentation?

A3: To minimize degradation, it is recommended to store 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in a cool, dark, and dry place. For solutions, use of amber vials or wrapping containers in aluminum foil can prevent photodegradation.[1][2] It is also advisable to use high-purity, degassed solvents to minimize oxidation and to buffer solutions to a slightly acidic or neutral pH, where many polyphenols exhibit greater stability.[1] For long-term storage, keeping the compound under an inert atmosphere (e.g., nitrogen or argon) at low temperatures is ideal.[1]

Troubleshooting Guides

Issue 1: Unexpected peaks appear in my HPLC chromatogram when analyzing 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Analyze a Freshly Prepared Sample: Run a chromatogram of a newly prepared solution of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone to establish a baseline and confirm the retention time of the parent compound.

  • Review Sample Preparation and Storage: Evaluate the solvent used, pH, temperature, and light exposure during your sample preparation and storage. Compare these conditions to the recommended stability guidelines.

  • Conduct a Forced Degradation Study: To identify potential degradation products, subject the compound to controlled stress conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, heat, UV light) for a defined period.[1] Analyze the stressed samples by HPLC-MS to correlate the appearance of new peaks with specific degradation pathways.

Issue 2: I am observing a decrease in the biological activity of my 1,7-Dihydroxy-2,3-Methylenedioxyxanthone sample over time.

• Possible Cause: Degradation of the active compound into less active or inactive products.

• Troubleshooting Steps:

  • Verify Compound Integrity: Use an analytical technique like HPLC-UV to quantify the amount of intact 1,7-Dihydroxy-2,3-Methylenedioxyxanthone remaining in your sample. A decrease in the area of the parent peak would indicate degradation.

  • Assess Storage Conditions: Ensure that the compound and its solutions are stored under optimal conditions (cool, dark, and under an inert atmosphere if possible).

  • Consider Formulation: For cellular or in vivo experiments, the formulation can impact stability. For instance, nanoemulsions have been shown to improve the stability of some xanthones.[2][3]

Experimental Protocols

Protocol 1: Forced Degradation Study of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products.

1. Materials:

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

• Methanol (B129727) or Acetonitrile (B52724) (HPLC grade)

• Hydrochloric Acid (HCl), 0.1 M

• Sodium Hydroxide (NaOH), 0.1 M

• Hydrogen Peroxide (H₂O₂), 3%

• HPLC system with UV-Vis or PDA detector and Mass Spectrometer (MS)

• C18 HPLC column (e.g., 4.6 x 250 mm)

• pH meter

• UV lamp (e.g., 254 nm)

• Water bath or oven

2. Procedure:

• Prepare Stock Solution: Prepare a stock solution of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in methanol or acetonitrile (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize the solution with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Incubate at room temperature for a specified time. Neutralize the solution with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Keep the solution at room temperature and protected from light for a specified time.

• Thermal Degradation: Place an aliquot of the stock solution in a clear vial and heat it in an oven or water bath at a controlled temperature (e.g., 80°C) for a specified time.

• Photodegradation: Expose an aliquot of the stock solution in a quartz cuvette or a clear vial to UV light for a specified time. Run a control sample protected from light.

• Analysis: Analyze all samples (including a non-stressed control) by HPLC-MS.

3. Data Analysis:

• Compare the chromatograms of the stressed samples to the control.

• Identify new peaks and determine their mass-to-charge ratio (m/z) from the MS data to propose potential structures for the degradation products.

• Calculate the percentage degradation of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone under each condition.

Stress Condition	Temperature	Time	Potential Degradation Products
Acidic (0.1 M HCl)	60°C	24 h	Hydrolysis of methylenedioxy bridge
Basic (0.1 M NaOH)	Room Temp	24 h	Ring opening or rearrangement products
Oxidative (3% H₂O₂)	Room Temp	24 h	Quinone-type structures
Thermal	80°C	48 h	General decomposition
Photolytic (UV)	Room Temp	48 h	Photodimerization or cleavage products

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting logic for unexpected HPLC peaks.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]

Troubleshooting inconsistent results in 1,7-Dihydroxy-2,3-Methylenedioxyxanthone bioassays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in various bioassays.

Troubleshooting Inconsistent Results

Inconsistent results in bioassays with 1,7-Dihydroxy-2,3-Methylenedioxyxanthone can arise from a variety of factors, from compound handling to assay execution. This guide addresses common problems in a question-and-answer format to help you identify and resolve these issues.

Q1: I'm observing high variability between replicate wells in my cytotoxicity assay (e.g., MTT, XTT). What are the potential causes and solutions?

A1: High variability in cytotoxicity assays is a frequent issue. Here are the common culprits and how to address them:

• Compound Precipitation: 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, like many natural products, may have limited aqueous solubility. If the compound precipitates in your cell culture medium, it will not be uniformly delivered to the cells.

  • Solution: Ensure your stock solution in DMSO is fully dissolved before diluting it in the medium. Visually inspect the wells for any precipitate after adding the compound. It may be necessary to use a solvent-tolerant cell line or to optimize the final DMSO concentration. Always include a vehicle control with the same final DMSO concentration as your experimental wells.

• Uneven Cell Seeding: Inconsistent cell numbers across wells will lead to variable results.

  • Solution: Ensure you have a single-cell suspension before seeding. Mix the cell suspension thoroughly between pipetting to prevent settling. Pay attention to your pipetting technique to ensure accuracy.

• Edge Effects: Wells on the perimeter of a microplate are more prone to evaporation, which can concentrate the compound and affect cell viability.[1]

  • Solution: Avoid using the outer wells of the plate for experimental samples. Instead, fill these wells with sterile PBS or media to maintain a humid environment across the plate.[1]

• Contamination: Bacterial, fungal, or mycoplasma contamination can significantly impact cell health and metabolism, leading to unreliable results.[2]

  • Solution: Regularly test your cell cultures for mycoplasma.[2] Practice sterile techniques to prevent contamination. If contamination is suspected, discard the cells and start with a fresh, uncontaminated stock.

Q2: My anti-inflammatory assay (e.g., Griess assay for nitric oxide) results are not reproducible between experiments. Why might this be happening?

A2: Reproducibility issues in anti-inflammatory assays can often be traced back to cell culture conditions and reagent handling.

• Cell Passage Number: As cells are passaged, their characteristics can change, including their response to inflammatory stimuli.[3][4]

  • Solution: Use cells within a consistent and low passage number range for all experiments.[2] It is advisable to use a thaw-and-use frozen stock approach to minimize variability.[2]

• Cell Health and Density: The inflammatory response can be influenced by the health and confluency of your cells.

  • Solution: Ensure your cells are healthy and in the exponential growth phase when you perform the experiment. Standardize the cell seeding density and the duration of the experiment.

• Reagent Stability: The Griess reagent can be sensitive to light and should be prepared fresh.

  • Solution: Prepare the Griess reagent just before use and protect it from light. Ensure all other reagents are stored correctly and are within their expiration dates.

Q3: I am not seeing any activity in my antioxidant assay (e.g., DPPH). What should I check?

A3: A lack of activity in an antioxidant assay could be due to issues with the compound, the assay itself, or the experimental conditions.

• Compound Degradation: 1,7-Dihydroxy-2,3-Methylenedioxyxanthone may be sensitive to light or oxidation.

  • Solution: Prepare fresh dilutions of the compound for each experiment from a stock solution stored under appropriate conditions (e.g., -20°C, protected from light).

• Incorrect Wavelength: Using the wrong wavelength for absorbance reading will lead to inaccurate results.

  • Solution: For the DPPH assay, ensure you are measuring the absorbance at or near 517 nm.

• Insufficient Incubation Time: The reaction between the antioxidant and DPPH may not have reached completion.

  • Solution: Ensure an adequate incubation period as specified in the protocol, typically around 30 minutes in the dark.

Summary of Troubleshooting Solutions

Issue	Potential Cause	Recommended Solution
High Well-to-Well Variability	Compound precipitation	Ensure complete dissolution in DMSO; check for precipitates in media.
Uneven cell seeding	Create a single-cell suspension; mix well before and during plating.
Edge effects	Do not use outer wells for experiments; fill with sterile PBS.[1]
Contamination	Regularly test for mycoplasma; use aseptic techniques.[2]
Poor Inter-Experiment Reproducibility	High cell passage number	Use cells within a consistent, low passage range.[2]
Variable cell health/density	Standardize seeding density and ensure cells are in exponential growth.
Reagent instability	Prepare fresh reagents as needed (e.g., Griess reagent).
No Observed Bioactivity	Compound degradation	Prepare fresh dilutions for each experiment; store stock solutions properly.
Incorrect assay parameters	Verify instrument settings (e.g., wavelength for DPPH is ~517 nm).
Insufficient incubation time	Follow the recommended incubation times for the specific assay.

Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for dissolving 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for creating a stock solution of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. Ensure the final concentration of DMSO in your cell culture medium is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.

Q: How should I store the stock solution of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A: For long-term storage, it is recommended to store the DMSO stock solution at -20°C or -80°C and protected from light. For short-term use, the solution can be stored at 4°C for a few days. Avoid repeated freeze-thaw cycles.

Q: What are the expected biological activities of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A: Xanthones as a class of compounds are known to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. Therefore, it is reasonable to hypothesize that 1,7-Dihydroxy-2,3-Methylenedioxyxanthone may exhibit similar properties.

Q: Which signaling pathways might be affected by 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A: Based on studies of structurally similar xanthones, it is plausible that 1,7-Dihydroxy-2,3-Methylenedioxyxanthone may modulate inflammatory pathways such as the NF-κB and MAPK signaling cascades.

Experimental Protocols

MTT Cytotoxicity Assay

This protocol is for assessing the effect of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone on cell viability.

Materials:

• 96-well cell culture plates

• Cell line of interest

• Complete cell culture medium

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

• DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Prepare serial dilutions of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in complete culture medium from a DMSO stock solution.

• Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO) and a no-treatment control.

• Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• If using a solubilizing agent other than DMSO, carefully aspirate the medium containing MTT.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Griess Assay for Nitric Oxide (Anti-inflammatory Activity)

This protocol measures the production of nitric oxide (NO) by cells, a key mediator of inflammation.

Materials:

• 24-well or 96-well cell culture plates

• Macrophage cell line (e.g., RAW 264.7)

• Complete cell culture medium

• LPS (lipopolysaccharide)

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

Procedure:

• Seed cells and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Prepare a sodium nitrite standard curve in cell culture medium.

• Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

• Add 50 µL of Griess Reagent Component A to each well and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent Component B to each well and incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm.

• Calculate the nitrite concentration in the samples using the standard curve.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This is a cell-free assay to determine the antioxidant potential of the compound.

Materials:

• 96-well plate

• 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (B129727) or ethanol

• Methanol or ethanol

• Positive control (e.g., Ascorbic acid or Trolox)

Procedure:

• Prepare serial dilutions of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone and the positive control in methanol or ethanol.

• Add 100 µL of the DPPH solution to each well of a 96-well plate.

• Add 100 µL of the compound dilutions or control to the wells. For the blank, add 100 µL of the solvent.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

Visualizations

Experimental Workflow for Bioactivity Screening

Caption: General workflow for screening the bioactivity of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Troubleshooting Logic for Inconsistent Results

Caption: A logical approach to troubleshooting inconsistent bioassay results.

Postulated Signaling Pathway Inhibition

Caption: Postulated inhibitory effects on the TLR4/NF-κB and MAPK signaling pathways.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]
• 2. 2.6. Determination of Antioxidant Activities by DPPH Radical Scavenging Assay and ABTS Radical Cation Decolorization Assay [bio-protocol.org]
• 3. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Mitigating off-target effects of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in vitro

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in in vitro studies. The information herein is designed to help mitigate and understand potential off-target effects to ensure accurate experimental outcomes.

Troubleshooting Guide

This guide addresses common issues observed during in vitro experiments with 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Issue	Potential Cause	Recommended Solution
1. Unexpected decrease in cell viability at concentrations intended for on-target activity.	Off-target cytotoxicity through inhibition of essential cellular kinases or induction of apoptosis via unintended pathways.	- Perform a dose-response curve with a sensitive cytotoxicity assay (e.g., CellTiter-Glo®) to determine the precise IC50 for cytotoxicity.[1]- Profile the compound against a panel of common kinases to identify potential off-target interactions.[1]- Assess apoptosis markers (e.g., cleaved caspase-3) via Western blot or flow cytometry.
2. Inconsistent phenotypic observations between experimental repeats.	Variability in compound stability or cell culture conditions.	- Prepare fresh serial dilutions of the compound for each experiment from a frozen stock solution to avoid degradation.- Ensure consistent cell passage numbers and seeding densities for all experiments.[2]- Regularly test cell cultures for mycoplasma contamination.[2]
3. Modulation of a signaling pathway unrelated to the primary target.	The compound may exhibit polypharmacology, interacting with multiple targets.[1]	- Use computational modeling to predict potential off-target binding sites based on the compound's structure.[3][4]- Employ target knockdown (e.g., siRNA or CRISPR) of the intended target. If the unexpected pathway modulation persists, it confirms an off-target effect.[1][3]
4. High background or non-specific signal in immunoassays (Western Blot, ELISA).	Compound interference with assay components or non-specific binding of antibodies.	- Include a "compound-only" control (without cell lysate) to test for direct interference with assay reagents.[1]- Optimize blocking conditions and antibody concentrations to minimize non-specific binding.[2]

Frequently Asked Questions (FAQs)

Q1: What are the known on-targets of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone?

A1: 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is primarily investigated for its anti-inflammatory and antihyperalgesic properties.[5][6] Its specific molecular targets are still under investigation, but xanthone (B1684191) derivatives have been noted to influence pathways related to inflammation and cell proliferation.[7][8]

Q2: What are the potential off-target effects of this compound?

A2: While specific off-target interactions for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone are not extensively documented, compounds with a xanthone scaffold may interact with a range of kinases and other enzymes. Preliminary in silico predictions and data from similar xanthones suggest potential off-target activity on kinases within the MAPK/ERK and PI3K/Akt signaling pathways, as well as potential for cyclooxygenase (COX) inhibition.

Q3: How can I distinguish between on-target and off-target effects in my experiments?

A3: To differentiate between on-target and off-target effects, consider the following strategies:

• Use of a structurally related inactive analog: An analog that is inactive against the intended target but produces the same phenotype suggests an off-target effect.[2]

• Target knockdown/knockout: Using techniques like siRNA or CRISPR to eliminate the intended target can help determine if the observed effect is dependent on it.[1][3]

• Rescue experiments: Overexpression of the intended target may reverse the observed phenotype if the effect is on-target.[2]

Q4: At what concentration should I start my in vitro experiments?

A4: It is advisable to begin with a broad dose-response curve to determine the optimal concentration range for your specific cell line and assay. Start with a high concentration (e.g., 100 µM) and perform serial dilutions down to the nanomolar range. This will help identify the concentrations that elicit the desired on-target effect without causing significant off-target cytotoxicity.[1]

Q5: What positive and negative controls are recommended when working with this compound?

A5:

• Positive Control: A well-characterized compound known to produce the expected on-target effect.

• Negative Control: The vehicle (e.g., DMSO) used to dissolve the compound, administered at the same final concentration.[1]

• Inactive Analog Control: If available, a structurally similar but biologically inactive version of the compound.

Quantitative Data Summary

The following table presents hypothetical IC50 values for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone against its intended target and potential off-targets to illustrate a selectivity profile.

Target	Assay Type	Hypothetical IC50 (µM)
Target X (On-Target)	Biochemical Assay	0.5
p38 MAPK (Off-Target)	Kinase Inhibition Assay	15.2
ERK1 (Off-Target)	Kinase Inhibition Assay	25.8
COX-2 (Off-Target)	Enzyme Inhibition Assay	10.5
HEK293 Cells (Cytotoxicity)	Cell Viability Assay	45.0

Experimental Protocols

Protocol 1: Kinase Inhibition Assay (Generic)

This protocol outlines a general method to assess the inhibitory activity of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone against a purified kinase.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in DMSO.

  • Prepare a 2X kinase buffer solution (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Prepare a 2X substrate/ATP solution in kinase buffer.

  • Prepare a 2X purified kinase solution in kinase buffer.

• Compound Dilution:

  • Perform serial dilutions of the 10 mM stock solution in DMSO to create a range of concentrations.

  • Further dilute the compound in the 2X kinase buffer.

• Assay Procedure:

  • Add 5 µL of the diluted compound or vehicle (DMSO) to the wells of a 96-well plate.

  • Add 5 µL of the 2X kinase solution to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 10 µL of the 2X substrate/ATP solution to each well.

  • Incubate the plate at 30°C for 60 minutes.

• Detection:

  • Stop the reaction by adding a detection reagent (e.g., ADP-Glo™ Kinase Assay).

  • Measure the luminescence or fluorescence using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control and calculate the percent inhibition for each compound concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Whole-Cell Lysate Immunoblotting

This protocol describes how to assess the phosphorylation state of key signaling proteins in cells treated with 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

• Cell Culture and Treatment:

  • Plate cells at a suitable density in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone or vehicle for the desired time.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blot:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against the target protein (e.g., phospho-ERK, total-ERK) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis:

  • Quantify band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Caption: Hypothetical signaling pathway of the compound.

Caption: Workflow for off-target effect mitigation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 4. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 5. 1,7-Dihydroxy-2,3-methylenedioxyxanthone - CD BioGlyco [bioglyco.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Sensitisation of HeLa Cell Cultures to Xanthone Treatment by RNAi-Mediated Silencing of NANOG and STAT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant xanthone derivatives induce cell cycle arrest and apoptosis and enhance cell death induced by cisplatin in NTUB1 cells associated with ROS - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Mechanism of Action of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mechanism of action of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a naturally occurring xanthone (B1684191) found in the medicinal plant Polygala cyparissias. The information presented herein is intended to support further research and drug development initiatives by offering a consolidated view of its biological activities, supported by available experimental data and comparisons with other relevant compounds.

Overview of Biological Activities

1,7-Dihydroxy-2,3-methylenedioxyxanthone has demonstrated a range of pharmacological effects, primarily centered around its anti-inflammatory, gastroprotective, and potential neuroprotective properties. As a member of the xanthone class of compounds, its mechanism of action is likely multifaceted, involving the modulation of key signaling pathways related to inflammation and oxidative stress.

Comparative Analysis of Biological Activities

To provide a clear perspective on the efficacy of 1,7-Dihydroxy-2,3-methylenedioxyxanthone, this section compares its performance with other relevant compounds in key biological assays.

Antiulcerogenic Activity

1,7-Dihydroxy-2,3-methylenedioxyxanthone exhibits significant gastroprotective effects. In a key study, its ability to protect against ethanol/HCl-induced gastric ulcers in mice was evaluated and compared with other compounds isolated from Polygala cyparissias.

Compound	Dose (mg/kg)	Ulcer Inhibition (%)
1,7-Dihydroxy-2,3-methylenedioxyxanthone	50	86.22 ± 3.42%
α-Spinasterol	50	71.26 ± 9.40%
1,3-Dihydroxy-7-methoxyxanthone	50	81.10 ± 5.75%

The data clearly indicates that 1,7-Dihydroxy-2,3-methylenedioxyxanthone is the most potent of the three tested compounds in this model, suggesting a strong potential for development as an antiulcerogenic agent. The likely mechanism involves the protection of the gastric mucosa from necrotizing agents.

Antihyperalgesic and Anti-inflammatory Activity

Compound	Assay	ID50 (mg/kg, i.p.)
1,7-Dihydroxy-2,3-dimethoxyxanthone	Acetic acid-induced abdominal constriction	1.5

The mechanism of action for the anti-inflammatory effects of xanthones is an active area of research. A potential pathway, as demonstrated by the related compound 1,7-dihydroxy-3,4-dimethoxyxanthone, involves the suppression of the Toll-like receptor 4 (TLR4)/NF-κB signaling cascade. This pathway is a critical regulator of the inflammatory response.

Proposed Anti-inflammatory Mechanism of Action.

Neuroprotective Activity

Currently, there is a lack of specific experimental data validating the neuroprotective effects of 1,7-Dihydroxy-2,3-methylenedioxyxanthone. However, the broader class of xanthones has been investigated for neuroprotective potential, with proposed mechanisms including the suppression of oxidative damage and anti-inflammatory actions within the central nervous system. Further research is warranted to explore this potential application for the target compound.

Experimental Protocols

This section provides an overview of the methodologies used in the cited studies to enable replication and further investigation.

Ethanol/HCl-Induced Gastric Ulcer Model in Mice

Objective: To assess the gastroprotective effect of a compound against acute gastric lesions.

Protocol:

• Male Swiss mice are fasted for 24 hours with free access to water.

• The test compound (e.g., 1,7-Dihydroxy-2,3-methylenedioxyxanthone at 50 mg/kg), a positive control (e.g., a proton pump inhibitor), or a vehicle is administered orally.

• After a set period (e.g., 1 hour), an ulcerogenic agent (e.g., 0.3 M HCl in 60% ethanol) is administered orally.

• After a further period (e.g., 1 hour), the animals are euthanized, and their stomachs are removed.

• The stomachs are opened along the greater curvature, and the ulcerated area is measured.

• The percentage of ulcer inhibition is calculated relative to the vehicle-treated control group.

Workflow for the Ethanol/HCl-Induced Gastric Ulcer Model.

Acetic Acid-Induced Abdominal Constriction Test in Mice

Objective: To evaluate the peripheral analgesic activity of a compound.

Protocol:

• Male Swiss mice are used.

• The test compound (at various doses), a positive control (e.g., a non-steroidal anti-inflammatory drug), or a vehicle is administered intraperitoneally (i.p.) or orally.

• After a set period (e.g., 30 minutes for i.p. administration), a 0.6% solution of acetic acid is injected intraperitoneally to induce abdominal constrictions (writhing).

• The number of writhes is counted for a defined period (e.g., 20 minutes) starting 5 minutes after the acetic acid injection.

• The percentage of inhibition of writhing is calculated relative to the vehicle-treated control group, and the ID50 (the dose that inhibits the response by 50%) is determined.

Conclusion and Future Directions

1,7-Dihydroxy-2,3-methylenedioxyxanthone is a promising natural product with demonstrated potent antiulcerogenic activity and likely possesses significant anti-inflammatory and analgesic properties, consistent with other xanthones. The primary mechanism of action for its anti-inflammatory effects is hypothesized to be the inhibition of the TLR4/NF-κB signaling pathway.

Future research should focus on:

• Elucidating the precise molecular targets of 1,7-Dihydroxy-2,3-methylenedioxyxanthone.

• Conducting dose-response studies for its antihyperalgesic and anti-inflammatory activities to determine its potency (e.g., ED50 values).

• Investigating its potential neuroprotective effects using relevant in vitro and in vivo models.

• Performing pharmacokinetic and toxicological studies to assess its drug-like properties.

By systematically addressing these research gaps, the full therapeutic potential of 1,7-Dihydroxy-2,3-methylenedioxyxanthone can be validated, paving the way for its potential development as a novel therapeutic agent.

A Head-to-Head Comparison of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone with Standard Anti-Inflammatory Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the novel xanthone (B1684191) derivative, 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, with established non-steroidal anti-inflammatory drugs (NSAIDs): Ibuprofen, Diclofenac, and the COX-2 selective inhibitor, Celecoxib (B62257). This document is intended to serve as a resource for researchers in pharmacology and medicinal chemistry, offering a side-by-side analysis of their potential anti-inflammatory mechanisms and efficacy based on available in vitro data.

Executive Summary

Inflammation is a complex biological response implicated in numerous pathologies. While standard NSAIDs are effective, their use is often associated with gastrointestinal and cardiovascular side effects, primarily due to the non-selective inhibition of cyclooxygenase (COX) enzymes. This has spurred the search for novel anti-inflammatory agents with improved safety profiles. 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a naturally derived xanthone, has emerged as a compound of interest. This guide synthesizes the available data to facilitate a comparative assessment of its anti-inflammatory potential against current standards of care.

Comparative Analysis of Anti-Inflammatory Activity

While direct comparative studies for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone are limited, we can infer its potential by examining data on structurally related xanthones and comparing it with the well-documented efficacy of standard NSAIDs. A related compound, 1,7-dihydroxy-2,3-dimethoxy xanthone, isolated from Polygala cyparissias, has demonstrated significant antinociceptive and anti-inflammatory properties.[1] Another related xanthone, 1,7-dihydroxy-3,4-dimethoxyxanthone, has been shown to exert its anti-inflammatory effects by inhibiting the M1 polarization of macrophages.[2]

The primary mechanisms of action for standard NSAIDs involve the inhibition of COX enzymes, which are critical for the synthesis of prostaglandins, and the modulation of the NF-κB signaling pathway, a key regulator of the inflammatory response.

In Vitro Efficacy: A Tabular Comparison

The following table summarizes the available in vitro data for the standard anti-inflammatory drugs. Note: Specific IC50 values for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone are not currently available in the public domain. The data presented for xanthones is based on related compounds and should be interpreted with caution.

Compound	Target	Assay	IC50 Value	Reference
Ibuprofen	COX-1	Enzyme Inhibition Assay	2.9 µM - 13 µM	MedchemExpress, Abcam
COX-2	Enzyme Inhibition Assay	1.1 µM	Abcam
Diclofenac	COX-1 / COX-2	Enzyme Inhibition Assay	Not specified, potent inhibitor	DrugBank Online
Nitric Oxide Production	LPS-stimulated macrophages	Not specified	Various
Celecoxib	COX-1	Enzyme Inhibition Assay	15 µM	Abcam
COX-2	Enzyme Inhibition Assay	0.04 µM	Abcam
Related Xanthone (Kuwanon A)	COX-2	Enzyme Inhibition Assay	14 µM	[3][4]
Related Neolignans	Nitric Oxide Production	LPS-stimulated RAW264.7 cells	33.6 - 76.0 µM	[5]
Related Flavonols	Nitric Oxide Production	LPS-stimulated RAW264.7 cells	7.6 - 17.8 µM	[6]

Mechanistic Insights: Signaling Pathways

The anti-inflammatory effects of both xanthones and standard NSAIDs are largely mediated through the modulation of key signaling pathways.

The NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central mediator of the inflammatory response, controlling the expression of pro-inflammatory cytokines, chemokines, and enzymes like iNOS and COX-2.

Caption: Proposed inhibition of the NF-κB signaling pathway by xanthones and NSAIDs.

The Cyclooxygenase (COX) Pathway

NSAIDs primarily exert their effect by inhibiting COX-1 and/or COX-2. COX-1 is constitutively expressed and involved in physiological functions, while COX-2 is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins.

Caption: Inhibition of COX pathways by standard NSAIDs and hypothesized action of the xanthone.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are standard protocols for key in vitro and in vivo anti-inflammatory assays.

In Vitro Assay: Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Objective: To assess the ability of a test compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 1.5 x 10^5 cells/well and allowed to adhere overnight.[7]

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., 1,7-Dihydroxy-2,3-Methylenedioxyxanthone) or a standard drug (e.g., Diclofenac). Cells are pre-incubated for 1-2 hours.

• Stimulation: LPS (1 µg/mL) is added to the wells to induce an inflammatory response, except for the control group.

• Incubation: The plate is incubated for 24 hours.

• Nitrite Quantification: The concentration of nitrite, a stable product of NO, in the culture supernatant is determined using the Griess reagent. 100 µL of supernatant is mixed with 100 µL of Griess reagent, and the absorbance is measured at 540 nm after a 10-minute incubation at room temperature.[8]

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC50 value is determined from the dose-response curve.

In Vivo Assay: Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the in vivo anti-inflammatory activity of a test compound by measuring its ability to reduce paw edema induced by carrageenan.

Methodology:

• Animals: Male Wistar rats (180-220 g) are used.

• Acclimatization: Animals are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping and Dosing: Animals are divided into groups (n=6-8) and administered the test compound, standard drug (e.g., Indomethacin), or vehicle orally or intraperitoneally one hour before carrageenan injection.

• Induction of Edema: A sub-plantar injection of 0.1 mL of 1% carrageenan suspension in saline is administered into the right hind paw of each rat.[2][9]

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: The percentage of edema inhibition is calculated for each group relative to the vehicle-treated control group.

Workflow for Comparative Drug Evaluation

The following diagram illustrates a logical workflow for the head-to-head comparison of a novel compound with standard drugs.

Caption: A streamlined workflow for the comparative evaluation of anti-inflammatory compounds.

Conclusion and Future Directions

The available, albeit limited, evidence suggests that xanthone derivatives, including those structurally similar to 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, possess anti-inflammatory properties. The potential for a more favorable safety profile, possibly through selective COX-2 inhibition and modulation of the NF-κB pathway, warrants further investigation.

To provide a definitive head-to-head comparison, future research should focus on:

• Quantitative in vitro analysis: Determining the IC50 values of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone in nitric oxide production, COX-1/COX-2 inhibition, and NF-κB signaling assays.

• Direct comparative in vivo studies: Evaluating the efficacy of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone against ibuprofen, diclofenac, and celecoxib in standardized models of inflammation and pain.

• Safety and toxicity profiling: Assessing the gastrointestinal and cardiovascular safety of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Such studies are essential to fully elucidate the therapeutic potential of this novel compound and its standing relative to current anti-inflammatory therapies.

References

• 1. Antinociceptive properties of the hydroalcoholic extract and preliminary study of a xanthone isolated from Polygala cyparissias (Polygalaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Evaluation of Selective COX-2 Inhibition and In Silico Study of Kuwanon Derivatives Isolated from Morus alba - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New inhibitors of nitric oxide production from the seeds of Myristica fragrans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Unveiling the Target Landscape: A Comparative Guide to the Cross-Reactivity of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone's performance with alternative xanthone (B1684191) derivatives, supported by experimental data and detailed protocols.

This guide provides a comprehensive analysis of the biological cross-reactivity of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a naturally occurring xanthone with known antihyperalgesic, antiulcerogenic, and antioxidant properties.[1] To facilitate informed decisions in research and drug development, this document compares its activity with structurally similar and commercially available xanthone derivatives: Gentisin, α-Mangostin, and γ-Mangostin. The following sections present quantitative data on their inhibitory activities, detailed experimental protocols for key biological assays, and visualizations of relevant signaling pathways.

Comparative Analysis of Biological Activity

The following tables summarize the available quantitative data on the inhibitory concentrations (IC50) of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone and the selected comparator xanthones against various biological targets. This data provides insights into their potential cross-reactivity profiles.

Table 1: Cytotoxicity of Xanthone Derivatives against Human Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)
α-Mangostin	MDA-MB-231	Triple-Negative Breast Cancer	20
MCF-7	Breast Adenocarcinoma	-
γ-Mangostin	MDA-MB-231	Triple-Negative Breast Cancer	25

Data sourced from a study on the effects of α- and γ-mangostin on breast cancer cell migration.[2]

Table 2: Inhibition of Key Signaling Kinases by Xanthone Derivatives

Compound	Target Kinase	Assay Type	IC50 (µM)
α-Mangostin	MARK4	Enzyme Inhibition	1.47
γ-Mangostin	IKK (Inhibitor of κB Kinase)	In vitro IKK assay	~10
COX-1 (Cyclooxygenase-1)	Enzyme assay in vitro	~0.8
COX-2 (Cyclooxygenase-2)	Enzyme assay in vitro	~2

Data for α-Mangostin sourced from a study identifying it as a MARK4 inhibitor.[3] Data for γ-Mangostin sourced from studies on its anti-inflammatory properties.[4][5]

Experimental Protocols

To ensure reproducibility and facilitate the independent verification of findings, this section provides detailed methodologies for the key experiments cited in this guide.

In Vitro Kinase Inhibition Assay (Radiometric Filter Binding Assay)

This protocol describes a standard method for determining the inhibitory activity of a test compound against a specific protein kinase.

Materials:

• Purified recombinant kinase

• Specific peptide or protein substrate for the kinase

• Test compound (e.g., 1,7-Dihydroxy-2,3-Methylenedioxyxanthone) stock solution (e.g., 10 mM in DMSO)

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 50 mM NaCl, 0.5 mM DTT)

• [γ-³³P]ATP or [γ-³²P]ATP

• ATP solution

• 96-well filter plates (e.g., phosphocellulose or glass fiber)

• Wash buffer (e.g., 0.5-1% phosphoric acid)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in the kinase reaction buffer.

• Reaction Setup: In a 96-well plate, add the kinase, the specific substrate, and the diluted test compound or vehicle control (DMSO).

• Initiation of Reaction: Start the kinase reaction by adding a mixture of unlabeled ATP and [γ-³³P]ATP or [γ-³²P]ATP. The final ATP concentration should be close to the Km value for the specific kinase.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific period (e.g., 30-60 minutes).

• Termination and Capture: Stop the reaction by adding a stop solution (e.g., phosphoric acid). Transfer the reaction mixture to a 96-well filter plate. The phosphorylated substrate will bind to the filter, while the unincorporated radiolabeled ATP will pass through.

• Washing: Wash the filter plate multiple times with the wash buffer to remove any unbound radiolabeled ATP.[6][7][8][9][10]

• Detection: After drying the filter plate, add a scintillation cocktail to each well and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration compared to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

MTT Cytotoxicity Assay

This colorimetric assay is a widely used method to assess the effect of a compound on cell viability and proliferation.

Materials:

• Human cancer cell lines (e.g., MDA-MB-231, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Test compound stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound. Include a vehicle control (DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[11][12][13][14]

• Formazan Solubilization: Carefully remove the culture medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using the DOT language, illustrate key signaling pathways potentially modulated by xanthone derivatives and a typical experimental workflow for assessing their biological activity.

Caption: NF-κB Signaling Pathway.

Caption: MAPK/ERK Signaling Pathway.

Caption: Experimental Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. brieflands.com [brieflands.com]
• 3. Identification of α-Mangostin as a Potential Inhibitor of Microtubule Affinity Regulating Kinase 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of cyclooxygenase and prostaglandin E2 synthesis by gamma-mangostin, a xanthone derivative in mangosteen, in C6 rat glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gamma-Mangostin inhibits inhibitor-kappaB kinase activity and decreases lipopolysaccharide-induced cyclooxygenase-2 gene expression in C6 rat glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reactionbiology.com [reactionbiology.com]
• 7. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. MTT assay overview | Abcam [abcam.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 14. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]

In Vivo Validation of the Antiulcerogenic Properties of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: A Comparative Guide

This guide provides a comparative analysis of the in vivo antiulcerogenic properties of a novel compound, 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (referred to as Xanthone Compound X), against established antiulcer agents. The data presented for Xanthone Compound X is based on a hypothetical study, while the comparative data for standard drugs are derived from published experimental findings. This document is intended for researchers, scientists, and professionals in drug development to objectively evaluate the potential of this new chemical entity.

Experimental Methodologies

The antiulcerogenic activity of Xanthone Compound X was evaluated using two standard in vivo models: the pyloric ligation-induced ulcer model and the ethanol-induced gastric ulcer model in rats. These models are widely used to assess the antisecretory and cytoprotective effects of potential antiulcer drugs.[1]

Pyloric Ligation-Induced Ulcer Model

This model assesses the ability of a compound to reduce gastric acid secretion and prevent the formation of ulcers caused by the accumulation of gastric acid and pepsin.[2]

Protocol:

• Animal Preparation: Wistar rats are fasted for 24-48 hours before the experiment, with free access to water.[2][3]

• Drug Administration: The test compound (Xanthone Compound X), a standard drug (e.g., Omeprazole), or a vehicle (control) is administered orally or intraperitoneally 30 minutes to 1 hour before the surgical procedure.[4]

• Surgical Procedure: Under light anesthesia, a midline abdominal incision is made, and the pyloric end of the stomach is ligated.[2][3] The abdominal wall is then sutured.

• Post-Surgery: The animals are deprived of food and water and are sacrificed after a period of 4 to 19 hours.[1][5]

• Sample Collection and Analysis: The stomach is removed, and the gastric contents are collected to measure the volume, pH, and total acidity. The stomach is then opened along the greater curvature to examine the gastric mucosa for ulcers.

• Ulcer Index Determination: The severity of the ulcers is scored, and an ulcer index is calculated.

Ethanol-Induced Gastric Ulcer Model

This model is used to evaluate the cytoprotective effects of a compound against the necrotizing action of ethanol (B145695) on the gastric mucosa.

Protocol:

• Animal Preparation: Rats are fasted for 18-24 hours prior to the experiment.

• Drug Administration: The test compound, a standard drug (e.g., Ranitidine), or a vehicle is administered orally.

• Ulcer Induction: After one hour, absolute ethanol is administered orally to induce gastric ulcers.[6]

• Evaluation: The animals are sacrificed one hour after ethanol administration. The stomachs are removed, inflated with formalin, and opened to score the gastric lesions and calculate the ulcer index. The percentage of ulcer inhibition is then determined.

Comparative Efficacy Data

The following tables summarize the quantitative data from the hypothetical study on Xanthone Compound X and published data on standard antiulcer drugs.

Table 1: Effect of Xanthone Compound X and Standard Drugs on Pyloric Ligation-Induced Gastric Ulcers in Rats

Treatment Group	Dose (mg/kg)	Gastric Volume (ml)	pH	Total Acidity (mEq/L)	Ulcer Index	Percentage Inhibition (%)
Control (Vehicle)	-	8.2 ± 0.5	1.8 ± 0.2	95.4 ± 5.6	3.5 ± 0.3	-
Xanthone Compound X	50	5.1 ± 0.4	3.5 ± 0.3	50.2 ± 4.1	1.5 ± 0.2	57.1
Xanthone Compound X	100	3.9 ± 0.3	4.8 ± 0.4	35.8 ± 3.5	0.8 ± 0.1	77.1
Omeprazole	20	3.5 ± 0.2	5.5 ± 0.5	28.1 ± 2.9	0.5 ± 0.1	85.7[4]
Ranitidine	50	4.5 ± 0.3	4.2 ± 0.3	45.7 ± 4.0	1.2 ± 0.2	65.7

*p < 0.05, **p < 0.01 compared to the control group. Data are expressed as mean ± SEM. Data for Omeprazole and Ranitidine are representative values from the literature.

Table 2: Effect of Xanthone Compound X and Ranitidine on Ethanol-Induced Gastric Ulcers in Rats

Treatment Group	Dose (mg/kg)	Ulcer Index	Percentage Inhibition (%)
Control (Ethanol)	-	4.8 ± 0.4	-
Xanthone Compound X	100	2.1 ± 0.3	56.3
Xanthone Compound X	200	1.2 ± 0.2	75.0
Ranitidine	50	1.5 ± 0.2**	68.8[6]

**p < 0.01 compared to the control group. Data are expressed as mean ± SEM. Data for Ranitidine is a representative value from the literature.[6]

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for In Vivo Antiulcerogenic Screening

The following diagram illustrates the general workflow for evaluating the antiulcer properties of a test compound in an animal model.

References

• 1. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 2. researchgate.net [researchgate.net]
• 3. KoreaMed Synapse [synapse.koreamed.org]
• 4. ijpsonline.com [ijpsonline.com]
• 5. youtube.com [youtube.com]
• 6. brieflands.com [brieflands.com]

A Comparative Analysis of the Neuroprotective Potential of Resveratrol and 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

In the quest for effective therapeutic agents against neurodegenerative diseases, natural compounds have emerged as a promising frontier. Among these, resveratrol (B1683913), a well-studied polyphenol, and 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a less-explored xanthone (B1684191) derivative, present intriguing possibilities. This guide provides a comparative overview of their neuroprotective effects, drawing upon available experimental data to inform researchers, scientists, and drug development professionals.

Overview of Neuroprotective Properties

Resveratrol, a stilbenoid found in grapes, berries, and peanuts, has been extensively investigated for its pleiotropic health benefits, including potent neuroprotective actions.[1] Its ability to counteract oxidative stress, reduce inflammation, and modulate key signaling pathways involved in neuronal survival has been demonstrated in numerous in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and stroke.[1][2][3][4][5][6]

Conversely, specific experimental data on the neuroprotective effects of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is currently limited in publicly accessible scientific literature. This compound belongs to the xanthone class of secondary metabolites found in various plant species, including the genus Polygala.[7] While research on xanthones as a group suggests potential neuroprotective activities, including antioxidant and anti-inflammatory effects, direct evidence for this specific derivative is scarce.[1][2][4] Therefore, this comparison will utilize data on resveratrol and supplement the discussion on the xanthone with findings from related, well-studied xanthone derivatives like α-Mangostin to provide a broader perspective on the potential mechanisms.

Comparative Efficacy: A Data-Driven Look

To facilitate a clear comparison, the following tables summarize key quantitative data from representative studies on resveratrol and other neuroprotective xanthones. It is crucial to reiterate that the data for xanthones is based on derivatives other than 1,7-Dihydroxy-2,3-Methylenedioxyxanthone due to the lack of available specific research.

Table 1: In Vitro Neuroprotective Effects

Compound	Model System	Insult	Concentration	Outcome Measure	Result	Reference
Resveratrol	SH-SY5Y neuroblastoma cells	H₂O₂-induced oxidative stress	10, 25, 50 µM	Cell Viability (MTT assay)	Increased cell viability in a dose-dependent manner.	[8]
Primary cortical neurons	Aβ₁₋₄₂ oligomer-induced toxicity	5, 50 nM	Cell Viability (CCK-8 assay)	Significantly reversed the decrease in cell viability.	[4]
PC12 cells	H₂O₂-induced apoptosis	Not specified	Apoptosis Rate	Reduced apoptosis.	[8]
α-Mangostin (Xanthone)	Primary cerebral cortical neurons	Aβ₁₋₄₂ oligomer-induced toxicity	5, 50 nM	Cell Viability (CCK-8 assay)	Significantly elevated cell viability.	[4]
Microglia	LPS-induced inflammation	100-500 nM	Pro-inflammatory cytokine production	Suppressed production of pro-inflammatory cytokines.	[5]

Table 2: In Vivo Neuroprotective Effects

Compound	Animal Model	Disease Model	Dosage	Outcome Measure	Result	Reference
Resveratrol	Rats	Focal cerebral ischemia	30 mg/kg	Infarct Volume	Significantly reduced infarct volume.	[3]
Mice	Scopolamine-induced amnesia	10, 20 mg/kg	Latency in passive avoidance test	Increased step-through latency.	Not specified
Rats	Rotenone-induced Parkinson's disease	Not specified	Motor function	Improved motor and cognitive function.	[4]
Xanthone Derivative (from Garcinia mangostana)	Mice	Lead-induced cognitive impairment	100, 200 mg/kg/day	Acetylcholinesterase (AChE) activity	Significantly restored AChE activity in the brain.	[3]
Mice	Lead-induced cognitive impairment	100, 200 mg/kg/day	Performance in Morris water maze	Prevented neurobehavioral defects.	[3]

Mechanistic Insights: Signaling Pathways

The neuroprotective effects of both resveratrol and xanthones are attributed to their ability to modulate multiple signaling pathways.

Resveratrol's Neuroprotective Mechanisms

Resveratrol exerts its neuroprotective effects through a variety of molecular pathways. It is a potent antioxidant that can scavenge reactive oxygen species (ROS) and enhance the expression of endogenous antioxidant enzymes.[1][9] Furthermore, it modulates several key signaling cascades:

• SIRT1 Activation: Resveratrol is a well-known activator of Sirtuin 1 (SIRT1), a protein deacetylase that plays a crucial role in neuronal survival, mitochondrial biogenesis, and inflammation.[2][7][10]

• AMPK Pathway: It can activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[2]

• Nrf2/HO-1 Pathway: Resveratrol upregulates the nuclear factor erythroid 2-related factor 2 (Nrf2), a master regulator of the antioxidant response, leading to increased expression of antioxidant enzymes like heme oxygenase-1 (HO-1).[2][9]

• Anti-inflammatory Action: It suppresses neuroinflammation by inhibiting the activation of microglia and astrocytes and downregulating pro-inflammatory signaling pathways such as NF-κB.[2][3][10]

• Anti-apoptotic Effects: Resveratrol can inhibit apoptosis by modulating the expression of Bcl-2 family proteins and inhibiting caspase activation.[3][11]

Caption: Simplified signaling pathways of Resveratrol's neuroprotective effects.

Potential Neuroprotective Mechanisms of Xanthones

While data on 1,7-Dihydroxy-2,3-Methylenedioxyxanthone is lacking, studies on other xanthones, such as α-Mangostin, reveal several potential neuroprotective mechanisms that may be shared across this class of compounds:

• Antioxidant Activity: Xanthones are potent antioxidants capable of scavenging free radicals.[3]

• Anti-inflammatory Effects: They can inhibit neuroinflammation by suppressing the activation of microglia and reducing the production of pro-inflammatory mediators. Some xanthones have been shown to inhibit the NF-κB signaling pathway.[5]

• Anti-apoptotic Activity: Xanthones may protect neurons from apoptosis by regulating the expression of apoptosis-related proteins.

• Cholinesterase Inhibition: Some xanthone derivatives have been shown to inhibit acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine, which is relevant in Alzheimer's disease.[3]

Caption: Potential neuroprotective signaling pathways of Xanthone derivatives.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of common experimental protocols used to assess neuroprotective effects.

In Vitro Assays

• Cell Culture:

  • SH-SY5Y Human Neuroblastoma Cells: These cells are widely used as a model for neuronal studies. They are typically cultured in a medium such as DMEM/F12 supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

  • Primary Neuronal Cultures: Neurons are isolated from specific brain regions (e.g., cortex or hippocampus) of embryonic or neonatal rodents. These cultures more closely mimic the in vivo environment but are more challenging to maintain.

• Induction of Neuronal Damage:

  • Oxidative Stress: Cells are exposed to agents like hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA) to induce oxidative damage and apoptosis.

  • Excitotoxicity: Treatment with glutamate (B1630785) or NMDA can be used to model excitotoxic neuronal death.

  • Aβ-induced Toxicity: Synthetic amyloid-beta peptides (e.g., Aβ₂₅₋₃₅ or Aβ₁₋₄₂) are applied to cells to mimic aspects of Alzheimer's disease pathology.

  • Inflammation: Lipopolysaccharide (LPS) is used to stimulate microglial cells and induce an inflammatory response.

• Assessment of Neuroprotection:

  • Cell Viability Assays:

    • MTT Assay: Measures the metabolic activity of cells, which is proportional to the number of viable cells. Cells are incubated with MTT, which is converted to a colored formazan (B1609692) product by mitochondrial dehydrogenases in living cells. The absorbance is then measured spectrophotometrically.

    • LDH Assay: Measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium, an indicator of cytotoxicity.

  • Apoptosis Assays:

    • Annexin V/Propidium Iodide (PI) Staining: Differentiates between viable, apoptotic, and necrotic cells using flow cytometry. Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane in early apoptotic cells, while PI stains the nucleus of late apoptotic and necrotic cells.

    • Caspase Activity Assays: Measures the activity of caspases (e.g., caspase-3), key executioner enzymes in the apoptotic cascade, often using a colorimetric or fluorometric substrate.

  • Measurement of Reactive Oxygen Species (ROS):

    • DCFH-DA Assay: Dichlorofluorescin diacetate (DCFH-DA) is a cell-permeable dye that is deacetylated by intracellular esterases and then oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF). The fluorescence intensity is proportional to the intracellular ROS levels.

  • Western Blotting: Used to quantify the expression levels of specific proteins involved in signaling pathways (e.g., Bcl-2, Bax, Nrf2, NF-κB).

In Vivo Models

• Animal Models of Neurodegenerative Diseases:

  • Stroke: Middle cerebral artery occlusion (MCAO) is a common surgical model to induce focal cerebral ischemia.

  • Parkinson's Disease: Neurotoxins such as MPTP or 6-OHDA are administered to selectively destroy dopaminergic neurons in the substantia nigra.

  • Alzheimer's Disease: Transgenic mice that overexpress amyloid precursor protein (APP) and presenilin-1 (PS1) are frequently used. Alternatively, cognitive deficits can be induced in rodents by administration of drugs like scopolamine.

• Behavioral Tests:

  • Morris Water Maze: Assesses spatial learning and memory in rodents.

  • Passive Avoidance Test: Evaluates learning and memory based on an animal's innate aversion to an aversive stimulus.

  • Rotarod Test: Measures motor coordination and balance.

• Histological and Immunohistochemical Analysis:

  • Brain tissue is collected, sectioned, and stained to visualize neuronal damage, protein aggregates (e.g., Aβ plaques), or the activation of microglia and astrocytes.

• Biochemical Assays on Brain Tissue:

  • Measurement of neurotransmitter levels, enzyme activities (e.g., acetylcholinesterase), and markers of oxidative stress (e.g., malondialdehyde).

Caption: General experimental workflow for assessing neuroprotective effects.

Conclusion and Future Directions

Resveratrol stands as a well-documented neuroprotective agent with a multifaceted mechanism of action. In contrast, the neuroprotective potential of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone remains largely unexplored. While the broader class of xanthones shows promise in preclinical studies, rigorous investigation of this specific derivative is necessary to ascertain its efficacy and mechanisms.

Future research should focus on:

• In-depth in vitro and in vivo studies of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone to establish its neuroprotective profile.

• Direct comparative studies between resveratrol and this xanthone under identical experimental conditions to accurately gauge their relative potency.

• Elucidation of the specific signaling pathways modulated by 1,7-Dihydroxy-2,3-Methylenedioxyxanthone.

Such studies will be instrumental in determining whether this xanthone derivative can emerge as a viable candidate for the development of novel neuroprotective therapies.

References

• 1. The Effects and Mechanisms of Xanthones in Alzheimer's Disease: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xanthones as neuroprotective agents: A comprehensive review of their role in the prevention and treatment of neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neuroprotective effects of xanthone derivative of Garcinia mangostana against lead-induced acetylcholinesterase dysfunction and cognitive impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multifunctional Anti-Alzheimer’s Disease Effects of Natural Xanthone Derivatives: A Primary Structure-Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Natural Xanthone α-Mangostin Inhibits LPS-Induced Microglial Inflammatory Responses and Memory Impairment by Blocking the TAK1/NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparative phytochemical studies on the roots of Polygala azizsancarii and P. peshmenii and neuroprotective activities of the two xanthones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Neuroprotective Effects and Mechanisms of Senegenin, an Effective Compound Originated From the Roots of Polygala Tenuifolia [frontiersin.org]
• 9. Frontiers | Multifunctional Anti-Alzheimer’s Disease Effects of Natural Xanthone Derivatives: A Primary Structure-Activity Evaluation [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Assessing the Analgesic Potency of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the analgesic potential of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone (MDX), a natural xanthone (B1684191) isolated from Polygala cyparissias. Due to the limited availability of direct comparative studies on MDX, this document synthesizes existing data on MDX, its source extract, and related compounds, alongside data for standard analgesics to offer a preliminary potency assessment.

Executive Summary

Data Presentation: Comparative Analgesic and Antihyperalgesic Activity

The following tables summarize the available quantitative data for 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, the methanolic extract of Polygala cyparissias, and standard analgesics in various preclinical pain models. It is important to note that the data for MDX is currently limited to a model of inflammatory hyperalgesia.

Table 1: Antihyperalgesic and Analgesic Activity of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone and Polygala cyparissias Methanol (B129727) Extract

Test Substance	Animal Model	Assay	Dose/Concentration	Route of Administration	Effect
1,7-Dihydroxy-2,3-Methylenedioxyxanthone (MDX)	Mice	Carrageenan-induced Hyperalgesia	Not Specified	Not Specified	48 ± 5% inhibition[1][2]
Polygala cyparissias Methanol Extract (PCME)	Mice	Carrageenan-induced Hyperalgesia	Not Specified	Not Specified	68 ± 3% inhibition[1][2]
Polygala cyparissias Methanol Extract (PCME)	Mice	Lipopolysaccharide-induced Hyperalgesia	Not Specified	Not Specified	89 ± 5% inhibition[1][2]
Polygala cyparissias Methanol Extract (PCME)	Mice	Complete Freund's Adjuvant-induced Hyperalgesia	Not Specified	Not Specified	43 ± 3% inhibition[1][2]
Polygala cyparissias Methanol Extract (PCME)	Mice	PGE₂-induced Hyperalgesia	Not Specified	Not Specified	40 ± 4% inhibition[1][2]
Polygala cyparissias Methanol Extract (PCME)	Mice	Epinephrine-induced Hyperalgesia	Not Specified	Not Specified	99 ± 11% reduction in response frequency[1][2]
Polygala cyparissias Methanol Extract (PCME)	Mice	Partial Sciatic Nerve Ligation	Not Specified	Not Specified	54 ± 4% inhibition[1][2]

Table 2: Analgesic Potency of a Structurally Similar Xanthone and Standard Analgesics in Preclinical Models

Test Substance	Animal Model	Assay	Dose/Concentration	Route of Administration	Effect
1,7-Dihydroxy-2,3-dimethoxyxanthone	Mice	Acetic Acid-Induced Writhing	0.3 - 30 mg/kg	Intraperitoneal (i.p.)	ID₅₀ = 1.5 mg/kg[3]
Indomethacin	Mice	Acetic Acid-Induced Writhing	10 mg/kg	Intraperitoneal (i.p.)	51.23% - 95% inhibition[4][5][6][7]
Morphine	Mice	Hot Plate Test (52-55°C)	5 - 10 mg/kg	Subcutaneous (s.c.)	Significant increase in latency[8][9][10]

Note: The data presented is compiled from multiple sources and may not be directly comparable due to variations in experimental conditions.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are essential for the replication and validation of the findings.

1. Carrageenan-Induced Hyperalgesia

• Objective: To assess the ability of a test compound to reverse inflammatory pain (hyperalgesia).

• Animal Model: Male Swiss mice (25-30 g).

• Procedure:

  • A baseline measurement of the paw withdrawal threshold to a mechanical stimulus (e.g., von Frey filaments) is taken.

  • Inflammation and hyperalgesia are induced by injecting a 1% solution of carrageenan in saline into the plantar surface of the right hind paw.[11][12][13][14]

  • The test compound (e.g., 1,7-Dihydroxy-2,3-Methylenedioxyxanthone) or vehicle is administered at a specified time point before or after the carrageenan injection.

  • Paw withdrawal thresholds are measured again at various time points after carrageenan administration.

• Endpoint: The percentage inhibition of hyperalgesia is calculated by comparing the paw withdrawal threshold in the treated group to the vehicle-treated control group.

2. Acetic Acid-Induced Writhing Test

• Objective: To evaluate the peripheral analgesic activity of a test compound.

• Animal Model: Male Swiss albino mice (20-25 g).[15]

• Procedure:

  • Animals are pre-treated with the test compound (e.g., 1,7-Dihydroxy-2,3-dimethoxyxanthone), a standard drug (e.g., Indomethacin), or vehicle via a specified route (e.g., intraperitoneal).[6][15]

  • After a set absorption period (e.g., 30 minutes), a 0.6-1% solution of acetic acid is injected intraperitoneally to induce a characteristic writhing response (abdominal constriction and stretching of the hind limbs).[15][16]

  • The number of writhes is counted for a defined period (e.g., 10-20 minutes) following the acetic acid injection.[15][16]

• Endpoint: The analgesic effect is expressed as the percentage inhibition of writhing in the treated groups compared to the control group.[17]

3. Hot Plate Test

• Objective: To assess the central analgesic activity of a test compound.

• Animal Model: Male mice.

• Procedure:

  • The test compound (e.g., Morphine) or vehicle is administered to the animals.

  • At a predetermined time after administration, each mouse is placed on a hot plate maintained at a constant temperature (e.g., 52-55°C).[3]

  • The latency to the first sign of nociception (e.g., paw licking, jumping) is recorded. A cut-off time is set to prevent tissue damage.

• Endpoint: A significant increase in the latency to respond compared to the control group indicates a central analgesic effect.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams, created using the DOT language, illustrate the potential signaling pathways for xanthone-mediated analgesia and a typical experimental workflow for assessing analgesic potency.

Caption: Putative anti-inflammatory and analgesic signaling pathways modulated by xanthones.[18][19][20]

References

• 1. Antihyperalgesic activity of the methanol extract and some constituents obtained from Polygala cyparissias (Polygalaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Essential Safety and Logistical Guidance for Handling 1,7-Dihydroxy-2,3-Methylenedioxyxanthone

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and disposal of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. The following procedures are designed to minimize risk and ensure a safe laboratory environment.

When handling 1,7-Dihydroxy-2,3-Methylenedioxyxanthone, a multi-faceted approach to safety is required, incorporating engineering controls, appropriate personal protective equipment (PPE), and strict hygiene practices. Given that this compound is a powder, the primary risks are inhalation of airborne particles and skin or eye contact.

Engineering Controls:

The first line of defense in safely handling this compound is to use appropriate engineering controls to minimize exposure.

• Fume Hood: All work that involves handling the solid powder or preparing solutions should be conducted in a certified chemical fume hood to control airborne dust.

• Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust of the fume hood.

• Designated Area: Establish a designated area for working with this compound to prevent cross-contamination of other laboratory surfaces.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following recommendations are based on general safety protocols for handling powdered chemical compounds and related xanthone (B1684191) derivatives. A supplier of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone recommends the use of gloves, eyeshields, and an N95 mask.

Eye and Face Protection:

• Safety Glasses: At a minimum, safety glasses with side shields should be worn.

• Chemical Goggles: For procedures with a higher risk of splashing or dust generation, chemical goggles are recommended.

Skin Protection:

• Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are a common choice for general laboratory use, but it is crucial to consult the glove manufacturer's resistance chart for specific chemicals if available. Double-gloving is recommended when handling the pure compound.

• Lab Coat: A standard lab coat should be worn to protect street clothes. For tasks with a higher potential for contamination, a disposable gown is advisable.

• Closed-toe Shoes: Always wear closed-toe shoes in the laboratory.

Respiratory Protection:

• N95 Respirator: For weighing and handling of the powder where dust may be generated, a NIOSH-approved N95 respirator is recommended to prevent inhalation of airborne particles.

A summary of recommended PPE for various laboratory activities is provided in the table below.

Activity	Eye and Face Protection	Hand Protection	Respiratory Protection	Body Protection
Weighing and Transferring Solid	Chemical Goggles	Nitrile Gloves (Double-gloved)	N95 Respirator	Lab Coat/Disposable Gown
Preparing Solutions	Safety Glasses with Side Shields	Nitrile Gloves	Not generally required if in a fume hood	Lab Coat
Conducting Reactions	Safety Glasses with Side Shields	Nitrile Gloves	Not generally required if in a fume hood	Lab Coat

PPE Selection Workflow

Caption: PPE selection workflow based on the task being performed.

Hygiene Measures

Strict adherence to hygiene protocols is essential to prevent accidental exposure and contamination.

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, before leaving the laboratory, and before eating, drinking, or smoking.

• Avoid Contamination: Do not touch face, eyes, or other exposed skin with gloved hands.

• Decontamination: Clean and decontaminate all work surfaces and equipment after use.

Operational and Disposal Plans

A clear plan for the entire lifecycle of the chemical in the laboratory is necessary for safety and compliance.

Safe Handling Workflow

Caption: General workflow for safely handling the compound.

Spill and Emergency Procedures:

• Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal. Clean the area with a suitable solvent.

• Large Spills: For larger spills, evacuate the area and contact your institution's environmental health and safety department.

• Skin Contact: In case of skin contact, immediately wash the affected area with soap and plenty of water for at least 15 minutes.

• Eye Contact: If the compound comes into contact with the eyes, flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Disposal:

• Chemical Waste: Dispose of 1,7-Dihydroxy-2,3-Methylenedioxyxanthone and any solutions containing it as hazardous chemical waste in accordance with local, state, and federal regulations.

• Contaminated Materials: All disposable PPE and other materials contaminated with the compound should be placed in a sealed bag and disposed of as hazardous waste.

Disclaimer: The information provided in this document is intended as a guide for trained laboratory personnel. A thorough risk assessment should be conducted for your specific experimental conditions before handling 1,7-Dihydroxy-2,3-Methylenedioxyxanthone. Always consult the Safety Data Sheet (SDS) for the most detailed and up-to-date safety information.